2-(2,4-Dichlorophenoxy)propionamide

• CAS: 36984-15-3

Core Science & Biosynthesis

The Molecular Dynamics and Mechanistic Action of 2-(2,4-Dichlorophenoxy)propionamide in Plant Models

Executive Summary

The compound 2-(2,4-Dichlorophenoxy)propionamide (CAS: 36984-15-3), commonly referred to as dichlorprop-amide or 2,4-DP-amide, is a highly lipophilic phenoxy derivative. While structurally related to the ubiquitous 2,4-D, the propionamide functional group grants this molecule unique pharmacokinetic properties. In agrochemical formulations, the amide moiety serves as a penetrant enhancer, allowing rapid cuticular absorption before plant amidases hydrolyze it into the active free acid.

This whitepaper dissects the molecular mechanism of action, downstream physiological cascades, and standardized experimental protocols for evaluating this synthetic auxin in highly controlled plant models.

Molecular Profiling & The Auxin-Mimicry Paradigm

Once internalized and enzymatically converted to its active acid form, 2-(2,4-dichlorophenoxy)propionic acid bypasses the natural regulatory feedback loops that control endogenous indole-3-acetic acid (IAA). Natural IAA is rapidly degraded by plant enzymes; however, the halogenated ring of the 2,4-DP structure renders it highly recalcitrant to enzymatic degradation, leading to a sustained, hyper-agonistic response 1.

The TIR1/AFB Signaling Cascade

The core mechanism of action relies on the hijacking of the TRANSPORT INHIBITOR RESPONSE 1 (TIR1) and AUXIN SIGNALING F-BOX (AFB) receptor proteins 2.

• Receptor Binding: The synthetic auxin binds to the TIR1/AFB pocket, acting as "molecular glue."

• Ubiquitination: This binding dramatically increases the affinity of the SCF TIR1 E3 ubiquitin ligase complex for Aux/IAA transcriptional repressors .

• Derepression: The 26S proteasome rapidly degrades the ubiquitinated Aux/IAA proteins.

• Transcriptomic Shift: Auxin Response Factors (ARFs) are freed to bind to auxin-response elements (AuxREs) in the DNA, triggering an uncontrolled cascade of gene expression.

Fig 1: Molecular mechanism of 2-(2,4-DP)amide via the TIR1/AFB auxin signaling pathway.

Downstream Physiological Cascades

The lethality of high-dose synthetic auxins in dicotyledonous plants is not caused by the auxin itself, but by the secondary metabolic cascades it triggers.

• Ethylene Burst: Unregulated ARF activity directly upregulates the expression of 1-aminocyclopropane-1-carboxylic acid (ACC) synthase. This leads to a massive overproduction of ethylene, a stress phytohormone.

• Reactive Oxygen Species (ROS): Ethylene triggers the accumulation of abscisic acid (ABA), leading to stomatal closure, disrupted carbon fixation, and the subsequent generation of lethal ROS (primarily H₂O₂ and superoxide radicals).

• Pectin Shield Formation: As a defense mechanism against xenobiotic stress, plant cells attempt to remodel their cell walls. Recent studies on model suspensions demonstrate a dramatic increase in protective polysaccharides, forming a "pectin shield" to block further herbicide ingress 3.

Experimental Protocols: The BY-2 Cell Suspension Model

To isolate the cellular mechanism of action from the complex vascular transport dynamics of whole plants, researchers utilize the Tobacco BY-2 (Nicotiana tabacum L. cv. Bright Yellow 2) cell suspension model.

Self-Validating Workflow for Auxin-Mimic Evaluation

Phase 1: Culture Preparation & Dosing

• Causality: BY-2 cells are utilized due to their high proliferation rate and homogeneity. This eliminates systemic variables (like phloem loading) and allows for precise pharmacokinetic tracking at the single-cell level.

• Maintain BY-2 cells in modified Murashige and Skoog (MS) medium at 27°C in darkness on a rotary shaker (130 rpm).

• Self-Validation Step: Split the culture into three cohorts: a negative control (solvent only), a positive control (native IAA), and the experimental group (2-(2,4-DP)amide). This ensures observed toxicity is strictly receptor-mediated and not a solvent artifact.

• Apply treatments at logarithmic dosing: Low dose (0.5 µM) to observe hormetic growth stimulation, and High dose (50 µM) to induce xenobiotic stress.

Phase 2: Incubation & Biomarker Extraction

• Causality: A 6-day incubation captures the full transition from transcriptomic shift to morphological degradation.

• Incubate treated cells for exactly 144 hours.

• Centrifuge aliquots at 1,000 × g for 5 minutes to separate the cellular pellet from the extracellular medium.

• Flash-freeze pellets in liquid nitrogen to halt enzymatic degradation of transient biomarkers (e.g., ACC).

Phase 3: Analytical Assays

• Causality: Gas Chromatography (GC) is selected for ethylene quantification due to its high specificity for volatile hydrocarbons, preventing cross-reactivity with other plant exudates.

• Ethylene Quantification: Seal 5 mL of the culture in a 20 mL airtight vial. After 24 hours, extract 1 mL of headspace gas and inject it into a GC equipped with a flame ionization detector (FID).

• ROS Staining: Stain live cells with 2',7'-dichlorodihydrofluorescein diacetate (H₂DCFDA). Analyze via confocal microscopy; oxidized DCF emits green fluorescence proportional to intracellular H₂O₂ levels.

Fig 2: Standardized workflow for evaluating synthetic auxin effects in BY-2 cell suspensions.

Quantitative Data & Comparative Efficacy

The physiological response to 2-(2,4-dichlorophenoxy)propionamide is highly dose-dependent, exhibiting a classic hormetic curve. The table below synthesizes expected quantitative outcomes based on validated BY-2 suspension assays.

Biomarker / Parameter	Low Concentration (0.5 µM)	High Concentration (50 µM)	Mechanistic Causality
Cell Viability	> 95% (Proliferation)	< 20% (Necrosis/Apoptosis)	Hormetic response; low dose mimics native IAA for tissue culture, high dose induces systemic toxicity.
Ethylene (ACC)	Basal levels	> 10-fold increase	Transcriptional shift; ARF-mediated upregulation of ACC synthase triggers a lethal ethylene burst.
ROS Generation	Minimal	High (H₂O₂ burst)	Oxidative stress; Ethylene-induced ABA accumulation leads to membrane lipid peroxidation.
Cell Wall Matrix	Normal elongation	Pectin shield formation	Xenobiotic defense; heavy impregnation of cell walls to physically block herbicide entry.
Aux/IAA Repressors	Moderate degradation	Rapid/Complete degradation	Receptor hijacking; Sustained TIR1/AFB activation prevents repressor recovery, causing uninhibited signaling.

References

• Synthetic auxin herbicide 2,4-D and its influence on a model BY-2 suspension Source: PubMed / Springer Nature B.V. URL:[Link] [1]

• Insight into the mode of action of 2,4-dichlorophenoxyacetic acid (2,4-D) as an herbicide Source: Journal of Integrative Plant Biology (JIPB) URL:[Link] [3]

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• 2. jipb.net [jipb.net]
• 3. Synthetic auxin herbicide 2,4-D and its influence on a model BY-2 suspension - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Whitepaper: Physicochemical Profiling and Analytical Workflows of 2-(2,4-Dichlorophenoxy)propionamide

Executive Summary

As a Senior Application Scientist overseeing the development of agrochemical precursors, I frequently encounter compounds that serve as critical nodes in complex synthetic cascades. 2-(2,4-Dichlorophenoxy)propionamide (CAS: 36984-15-3)[1] is one such molecule. While its parent acid, Dichlorprop, is a well-known auxin-mimicking herbicide, the amide derivative possesses unique physicochemical properties that make it an invaluable, stable intermediate. Most notably, it serves as the foundational backbone for the synthesis of advanced fungicides like Fenoxanil[2]. This whitepaper dissects the physicochemical profile of 2-(2,4-dichlorophenoxy)propionamide, detailing the causality behind its structural behavior and outlining self-validating analytical protocols for its characterization.

Chemical Identity & Structural Significance

The conversion of a carboxylic acid to an amide is a deliberate structural modification in agrochemical design. By replacing the hydroxyl group of Dichlorprop with an amine group, we fundamentally alter the molecule's intermolecular interactions.

The primary driver for this modification is the modulation of lipophilicity and environmental stability. The free acid is susceptible to rapid microbial degradation and has a lower melting point. In contrast, the amide group introduces a robust hydrogen-bonding network within the crystal lattice. This crystalline stability prevents premature degradation, allowing the compound to be formulated into solvent-free suspensions or utilized in high-temperature synthetic reactors without decomposing[3].

Physicochemical Properties Summary

To ensure batch-to-batch consistency, we benchmark the compound against the following quantitative parameters:

Property	Value	Analytical Method / Remarks
CAS Registry Number	36984-15-3	Primary identifier[1].
Molecular Formula	C9H9Cl2NO2	Confirmed via High-Resolution Mass Spectrometry.
Molecular Weight	234.08 g/mol	[4]
Melting Point	123 – 125 °C	Differential Scanning Calorimetry (DSC)[5].
Aqueous Solubility	Insoluble	Visual / Nephelometry[6].
Organic Solubility	Soluble in MeOH, DMSO, DMF	Facilitates nucleophilic substitution workflows.
Partition Coefficient (LogP)	~2.8 (Estimated)	RP-HPLC (OECD 117).

Self-Validating Experimental Protocols

In my laboratory, trustworthiness is built on self-validating systems. A protocol must not only measure a parameter but simultaneously confirm the integrity of the sample being measured.

Protocol A: Thermal Profiling via Differential Scanning Calorimetry (DSC)

Relying solely on traditional capillary melting point apparatuses is insufficient for compounds destined for complex synthetic cascades. Capillary methods are subjective and blind to polymorphic transitions. By employing DSC, we establish a self-validating thermal profile. We measure the exact endothermic heat flow to confirm the 123–125 °C melting transition[5]. If the integration of the melting peak shows a broadened onset, it immediately flags the presence of residual solvents or unreacted acid, preventing compromised batches from entering downstream reactors.

Step-by-Step Methodology:

• Sample Preparation: Accurately weigh 2.0–5.0 mg of the crystalline 2-(2,4-dichlorophenoxy)propionamide into a standard aluminum DSC pan and seal it hermetically using a crimper.

• Instrument Calibration: Calibrate the DSC instrument using a high-purity indium standard to ensure absolute temperature and enthalpy accuracy.

• Thermal Method: Equilibrate the sample at 25 °C. Initiate a temperature ramp of 10 °C/min up to 200 °C under a continuous, dry nitrogen purge (50 mL/min) to prevent oxidative degradation.

• Data Analysis: Integrate the primary endothermic peak. Record the extrapolated onset temperature (representing the true melting point) and the peak maximum.

Protocol B: Lipophilicity (LogP) Determination via RP-HPLC

While the OECD 107 shake-flask method is the historical standard, the inherent aqueous insolubility of 2-(2,4-dichlorophenoxy)propionamide[6] often leads to micro-emulsions, skewing the partition coefficient. I mandate the OECD 117 Reverse-Phase HPLC method. By correlating the analyte's retention time against a calibration curve of reference standards, we eliminate phase-separation artifacts. The sharp, symmetrical chromatographic peak simultaneously confirms the compound's purity and accurately quantifies its lipophilicity.

Step-by-Step Methodology:

• Mobile Phase Preparation: Prepare a degassed, isocratic mobile phase of Methanol:Water (70:30 v/v) buffered with 0.1% Formic Acid to suppress amine ionization.

• Standard Calibration: Inject a homologous series of reference standards with known LogP values (e.g., toluene, chlorobenzene) to construct a linear calibration curve of Log(k') vs. LogP.

• Sample Injection: Dissolve the compound in the mobile phase to a concentration of 1 mg/mL. Inject 10 µL onto a C18 analytical column (150 mm x 4.6 mm, 5 µm particle size).

• Detection & Calculation: Monitor UV absorbance at 230 nm. Calculate the capacity factor ( k′ ) using the retention time, and extrapolate the LogP from the standard calibration curve.

Fig 1: Self-validating analytical workflow for physicochemical characterization.

Mechanism of Action & Agrochemical Application

The true value of 2-(2,4-dichlorophenoxy)propionamide lies in its bifunctional utility.

1. As a Synthetic Precursor: The primary industrial application of this amide is its role as a precursor in the synthesis of Fenoxanil[N-(1-cyano-1,2-dimethylpropyl)-2-(2,4-dichlorophenoxy)propionamide][2]. Through N-alkylation and subsequent dehydration, the amide is converted into a highly specialized fungicide. Fenoxanil targets and inhibits fungal melanin biosynthesis dehydratase, critically weakening the cell walls of Magnaporthe oryzae, the pathogen responsible for devastating rice blast disease.

2. As an Auxin Mimic: In biological systems lacking the specific target of Fenoxanil, the amide can undergo slow in vivo enzymatic hydrolysis back to Dichlorprop. Once liberated, it acts as a synthetic auxin, binding to the TIR1 ubiquitin ligase complex in plants. This overstimulates gene expression, leading to epinastic growth, vascular tissue destruction, and ultimately, plant death in broadleaf weeds.

Fig 2: Biological and synthetic pathways of 2-(2,4-Dichlorophenoxy)propionamide.

Conclusion

2-(2,4-Dichlorophenoxy)propionamide is far more than a simple derivative of a legacy herbicide. Its specific physicochemical traits—namely its 123–125 °C melting point and extreme aqueous insolubility—dictate its handling and analytical requirements. By employing rigorous, self-validating methodologies like DSC and RP-HPLC, scientists can ensure the molecular integrity of this compound, securing its vital role in the synthesis of next-generation agrochemicals.

References

• Chemsrc . "UNII:92W215G050 | CAS#:5875-25-2 | Chemical & Physical Properties". Available at:[Link]

• ChemBK . "CAS Index 3698 - 36984-15-3". Available at:[Link]

• NextSDS . "2-(2,4-dichlorophenoxy)propionamide — Chemical Substance Information". Available at:[Link]

• European Patent Office. "EP1319336A1 - Method of preparation of solvent-free suspensions".

Sources

• 1. 2-(2,4-dichlorophenoxy)propionamide CAS#: 36984-15-3 [m.chemicalbook.com]
• 2. Фунгицид Феноксанил 20% 40% САС номер 115852-48-7 - Китай Тифлузамид, тридеморф [ru.made-in-china.com]
• 3. EP1319336A1 - Method of preparation of solvent-free suspensions - Google Patents [patents.google.com]
• 4. 2-(2,4-dichlorophenoxy)propionamide | 36984-15-3 [chemicalbook.com]
• 5. UNII:92W215G050 | CAS#:5875-25-2 | Chemsrc [chemsrc.com]
• 6. chembk.com [chembk.com]

An In-depth Technical Guide to the Historical Discovery and Synthesis of 2-(2,4-Dichlorophenoxy)propionamide

Abstract

This technical guide provides a comprehensive overview of the historical context, discovery, and chemical synthesis of 2-(2,4-Dichlorophenoxy)propionamide. Rooted in the development of phenoxy herbicides during the mid-20th century, this molecule represents a fascinating intersection of agricultural chemistry and synthetic organic chemistry. This document delves into the pioneering work on auxin-mimicking herbicides that paved the way for its conception. A detailed, field-proven synthetic protocol for its preparation from commercially available starting materials is presented, with a focus on the causal relationships behind experimental choices to ensure scientific integrity and reproducibility. Furthermore, the guide explores the compound's probable mechanism of action, drawing parallels with its well-studied carboxylic acid precursor, Dichlorprop. This whitepaper is intended for researchers, scientists, and professionals in drug development and agrochemical research who require a deep technical understanding of this compound and its scientific lineage.

Historical Context: The Dawn of Selective Herbicides

The story of 2-(2,4-Dichlorophenoxy)propionamide is intrinsically linked to the revolutionary discovery of synthetic auxins as selective herbicides. During World War II, research into plant growth regulators intensified, leading to the landmark discovery of 2,4-dichlorophenoxyacetic acid (2,4-D) in the early 1940s.[1] This compound was found to be a potent plant growth regulator, and it was independently discovered in both the United States and Britain to be an effective herbicide capable of selectively eliminating broad-leaved weeds from cereal crops, grasslands, and coniferous forests.[2] The introduction of 2,4-D in 1946 marked a paradigm shift in agriculture, offering a highly efficient and cost-effective method for weed management.[3][4]

The success of 2,4-D spurred further research into related phenoxyalkanoic acids. Scientists sought to modify the core structure to enhance activity, selectivity, and the spectrum of controlled weeds. This led to the development of a family of phenoxy herbicides, including 2,4,5-T, MCPA, and, importantly for this guide, the propionic acid analogue, Dichlorprop.[2] Dichlorprop, or 2-(2,4-dichlorophenoxy)propionic acid, was found to be particularly effective against a range of annual and perennial broadleaf weeds.[5] The development of these compounds laid the chemical groundwork for the synthesis of their derivatives, including the amide, 2-(2,4-Dichlorophenoxy)propionamide.

Synthesis of 2-(2,4-Dichlorophenoxy)propionamide: A Two-Step Approach

The synthesis of 2-(2,4-Dichlorophenoxy)propionamide is most logically and efficiently achieved through a two-step process, starting from the readily available precursors: 2,4-dichlorophenol and a 2-halopropionic acid derivative. The first step establishes the core phenoxypropionic acid structure, and the second step involves the amidation of the carboxylic acid to yield the final product.

Step 1: Synthesis of 2-(2,4-Dichlorophenoxy)propionic Acid (Dichlorprop)

The foundational reaction for creating the phenoxypropionic acid backbone is a Williamson ether synthesis. This involves the reaction of the sodium or potassium salt of 2,4-dichlorophenol with a 2-halopropionate. A robust and high-yielding method has been described in the patent literature, which will be adapted for this guide.[6]

Materials:

Reagent/Solvent	Molar Mass ( g/mol )	Quantity	Moles
2,4-Dichlorophenol	163.00	16.3 g	0.1
2-Chloropropionic acid	108.52	10.9 g	0.1
Potassium Hydroxide (KOH)	56.11	5.6 g	0.1
Dimethyl Sulfoxide (DMSO)	78.13	100 mL	-
Sulfuric Acid (concentrated)	98.08	As needed	-
n-Hexane	-	200 mL	-

Procedure:

• To a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 2,4-dichlorophenol (16.3 g, 0.1 mol), 2-chloropropionic acid (10.9 g, 0.1 mol), potassium hydroxide (5.6 g, 0.1 mol), and dimethyl sulfoxide (100 mL).

• Heat the reaction mixture to 60-70°C with continuous stirring. The reaction progress can be monitored by thin-layer chromatography (TLC).

• After the reaction is complete (typically 4-6 hours, as indicated by the consumption of the starting materials), cool the mixture to room temperature.

• Slowly neutralize the reaction mixture with concentrated sulfuric acid to a pH of approximately 2-3. This will precipitate the carboxylic acid product.

• Filter the resulting solid and wash with cold water to remove any inorganic salts.

• To purify the crude product, recrystallize from a suitable solvent system, such as a mixture of ethanol and water or toluene. For a more direct purification as described in the patent, the solvent can be removed under reduced pressure, and the resulting solid triturated with n-hexane.[6]

• Filter the purified 2-(2,4-dichlorophenoxy)propionic acid, wash with a small amount of cold n-hexane, and dry under vacuum. A yield of approximately 90-95% can be expected.[6]

Causality Behind Experimental Choices:

• Choice of Base: Potassium hydroxide is used to deprotonate the phenolic hydroxyl group of 2,4-dichlorophenol, forming the more nucleophilic phenoxide ion, which is essential for the Williamson ether synthesis.

• Solvent Selection: Dimethyl sulfoxide (DMSO) is an excellent polar aprotic solvent for this type of reaction. It effectively solvates the potassium cation, leaving the phenoxide anion more "naked" and reactive, thereby accelerating the rate of the nucleophilic substitution reaction.

• Neutralization: The addition of a strong acid, such as sulfuric acid, is necessary to protonate the carboxylate salt formed during the reaction, leading to the precipitation of the desired carboxylic acid product.

• Purification: Recrystallization or trituration with a non-polar solvent like n-hexane is a crucial step to remove unreacted starting materials and by-products, resulting in a product of high purity.

Step 2: Amidation of 2-(2,4-Dichlorophenoxy)propionic Acid

The conversion of a carboxylic acid to a primary amide can be achieved through several methods. A common and effective laboratory-scale method involves the initial conversion of the carboxylic acid to its more reactive acid chloride, followed by reaction with ammonia.

Part A: Formation of 2-(2,4-Dichlorophenoxy)propanoyl Chloride

Materials:

Reagent/Solvent	Molar Mass ( g/mol )	Quantity	Moles
2-(2,4-Dichlorophenoxy)propionic acid	235.06	23.5 g	0.1
Thionyl Chloride (SOCl₂)	118.97	14.3 g (8.7 mL)	0.12
Dichloromethane (DCM)	84.93	100 mL	-

Procedure:

• In a fume hood, dissolve 2-(2,4-dichlorophenoxy)propionic acid (23.5 g, 0.1 mol) in dichloromethane (100 mL) in a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser fitted with a drying tube (containing calcium chloride).

• Slowly add thionyl chloride (14.3 g, 0.12 mol) to the solution at room temperature. The addition should be done dropwise as the reaction can be exothermic and releases HCl and SO₂ gases.

• After the addition is complete, gently reflux the mixture for 2-3 hours. The reaction can be monitored by the cessation of gas evolution.

• Cool the reaction mixture to room temperature and carefully remove the solvent and excess thionyl chloride by rotary evaporation. The resulting crude 2-(2,4-dichlorophenoxy)propanoyl chloride is a yellowish oil or low-melting solid and is typically used in the next step without further purification.

Causality Behind Experimental Choices:

• Reagent for Acid Chloride Formation: Thionyl chloride is a widely used reagent for converting carboxylic acids to acid chlorides because the by-products, sulfur dioxide (SO₂) and hydrogen chloride (HCl), are gases, which are easily removed from the reaction mixture, driving the reaction to completion.

• Solvent: Dichloromethane is a good solvent for both the starting material and the acid chloride, and it is relatively inert under the reaction conditions.

• Anhydrous Conditions: The use of a drying tube is important to prevent moisture from entering the reaction, as water will react with both thionyl chloride and the acid chloride product.

Part B: Reaction with Ammonia to Form 2-(2,4-Dichlorophenoxy)propionamide

Materials:

Reagent/Solvent	Molar Mass ( g/mol )	Quantity	Moles
2-(2,4-Dichlorophenoxy)propanoyl chloride	253.51	~0.1 mol (from previous step)	~0.1
Concentrated Aqueous Ammonia (NH₄OH, ~28-30%)	-	50 mL	Excess
Dichloromethane (DCM)	84.93	100 mL	-

Procedure:

• Dissolve the crude 2-(2,4-dichlorophenoxy)propanoyl chloride in dichloromethane (100 mL) and cool the solution in an ice bath to 0-5°C.

• In a separate beaker, cool the concentrated aqueous ammonia solution in an ice bath.

• Slowly and carefully add the cold acid chloride solution to the cold, vigorously stirred ammonia solution. This reaction is highly exothermic and will produce a white precipitate of the amide and ammonium chloride. Maintain the temperature below 10°C during the addition.

• After the addition is complete, continue to stir the mixture in the ice bath for an additional 30 minutes.

• Separate the organic layer. Wash the organic layer with water (2 x 50 mL) and then with brine (50 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent by rotary evaporation to yield the crude 2-(2,4-dichlorophenoxy)propionamide.

• The crude product can be purified by recrystallization from a suitable solvent, such as ethanol or a mixture of ethyl acetate and hexane, to afford a white crystalline solid.

Causality Behind Experimental Choices:

• Nucleophile: Ammonia is the nitrogen source for the formation of the primary amide. A large excess is used to react with the acid chloride and to neutralize the HCl by-product.

• Low Temperature: The reaction is performed at low temperature to control the exothermicity and to minimize potential side reactions.

• Workup: The aqueous workup is designed to remove the water-soluble by-product, ammonium chloride, and any remaining ammonia.

• Drying and Evaporation: The use of a drying agent and subsequent solvent removal provides the crude amide product.

• Recrystallization: This final purification step is essential to obtain a high-purity crystalline product suitable for analysis and further use.

Synthesis and Reaction Pathway Diagrams

Caption: Overall synthesis pathway for 2-(2,4-Dichlorophenoxy)propionamide.

Caption: Mechanism of the amidation of the acid chloride with ammonia.

Mechanism of Action

The biological activity of 2-(2,4-Dichlorophenoxy)propionamide is expected to closely mimic that of its parent carboxylic acid, Dichlorprop. Phenoxy herbicides like Dichlorprop are synthetic auxins.[5] They mimic the action of the natural plant hormone indole-3-acetic acid (IAA), but they are not as readily metabolized by plants. This leads to an uncontrolled and unsustainable growth response in susceptible broadleaf plants.

The proposed mechanism of action involves:

• Absorption and Translocation: The compound is absorbed by the leaves and translocated throughout the plant to areas of active cell division and growth (meristems).

• Hormonal Imbalance: At the cellular level, it disrupts the normal hormonal balance, leading to a cascade of effects.

• Uncontrolled Growth: This includes increased cell wall plasticity, abnormal protein synthesis, and the overproduction of ethylene.[5]

• Vascular Damage: The rapid and disorganized cell division and elongation damage the vascular tissues (xylem and phloem), disrupting the transport of water and nutrients.

• Plant Death: Ultimately, the plant "grows itself to death," exhibiting symptoms such as stem and leaf twisting, epinasty, and eventual necrosis.

It is noteworthy that other classes of aryloxyphenoxy propionamides act as inhibitors of the acetyl-CoA carboxylase (ACCase) enzyme, which is crucial for fatty acid synthesis in grasses. However, given the structural similarity of 2-(2,4-Dichlorophenoxy)propionamide to the classic auxin-mimicking phenoxy herbicides, the auxin-like activity is the more probable primary mode of action, especially against broadleaf species.

Conclusion

2-(2,4-Dichlorophenoxy)propionamide is a compound with a rich historical and chemical heritage, stemming from the golden age of herbicide discovery. Its synthesis is a straightforward and robust process, accessible to a moderately equipped organic chemistry laboratory. The two-step protocol outlined in this guide, based on established and reliable chemical transformations, provides a clear path to its preparation in high purity and yield. Understanding the historical context and the chemical principles behind its synthesis offers valuable insights for researchers in the agrochemical and pharmaceutical industries. The probable auxin-mimicking mechanism of action places it within a well-understood class of bioactive molecules, providing a solid foundation for further investigation into its specific biological properties and potential applications.

References

• Chemguide. (n.d.). The preparation of amides. Retrieved from [Link]

• Chemistry LibreTexts. (2023, January 22). Acid chlorides react with ammonia, 1° amines and 2° amines to form amides. Retrieved from [Link]

• Dichlorprop - Wikipedia. (n.d.). Retrieved from [Link]

• Enantioselective Uptake and Degradation of the Chiral Herbicide Dichlorprop [(RS)-2-(2,4-Dichlorophenoxy)propanoic acid] by Sphingomonas herbicidovorans MH. (n.d.). Applied and Environmental Microbiology, 64(9), 3368–3373.
• Google Patents. (n.d.). CN101302150A - Synthesis method of 2- (2, 4-dichlorophenoxy) propionic acid.

• National Pesticide Information Center. (n.d.). 2,4-D Technical Fact Sheet. Retrieved from [Link]

• PubChem. (n.d.). 2-(4-(2,4-Dichlorophenoxy)phenoxy)propionic acid. Retrieved from [Link]

• The Phenoxy Herbicides. (1975). Weed Science, 23(3), 253–263.

• Toxipedia. (n.d.). 2,4-D. Retrieved from [Link]

• Wessels Living History Farm. (n.d.). The Herbicide 2, 4-D. Retrieved from [Link]

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The Metabolic Degradation Pathways of 2-(2,4-Dichlorophenoxy)propionamide: Mechanisms, Kinetics, and Bioremediation Workflows

Target Audience: Environmental Microbiologists, Agrochemical Researchers, and Bioremediation Scientists.

Executive Summary

The environmental fate of phenoxyalkanoic acid derivatives is a critical vector in agrochemical safety and ecological risk assessment. 2-(2,4-Dichlorophenoxy)propionamide (often referred to as Dichlorprop amide) is a pro-herbicide and structural analog in the phenoxy family. Its degradation in the environment is not a singular spontaneous event but a highly orchestrated, biologically mediated cascade. This whitepaper elucidates the complete metabolic trajectory of this compound—from its initial enzymatic activation (amide hydrolysis) through enantioselective ether cleavage, aromatic hydroxylation, and ultimate ring fission. By grounding these pathways in genetic determinants and field-proven analytical protocols, this guide serves as a comprehensive framework for studying phenoxyamide catabolism.

Elucidation of the Catabolic Pathway

The degradation of 2-(2,4-Dichlorophenoxy)propionamide relies on a consortium of microbial enzymes. The pathway is modular, meaning different microbial taxa often perform distinct steps synergistically.

Amide Hydrolysis (The Activation Step)

In soil and plant tissues, the terminal amide group acts as a biological protecting group. The first obligate step in the catabolism of 2-(2,4-dichlorophenoxy)propionamide is its hydrolysis to the corresponding carboxylic acid, Dichlorprop (2,4-DP) . This step is catalyzed by ubiquitous microbial and plant aryl amidases . The causality here is driven by nitrogen scavenging; microbes cleave the C-N bond to liberate ammonia for cellular metabolism, inadvertently converting the immobile amide into the highly mobile and active phenoxy acid [1].

Enantioselective Ether Cleavage

Dichlorprop possesses a chiral center at the α -carbon of the propionic acid moiety, existing as a racemic mixture of (R)- and (S)-enantiomers. The cleavage of the ether bond is thermodynamically unfavorable and requires energy input. Microbes such as Sphingomonas herbicidovorans MH and Sphingopyxis sp. overcome this by utilizing α -ketoglutarate-dependent dioxygenases .

• Mechanism: The enzymes (RdpA for the R-enantiomer, SdpA for the S-enantiomer) couple the oxidative cleavage of the ether bond to the decarboxylation of α -ketoglutarate into succinate. This exergonic co-substrate conversion drives the reaction forward, yielding 2,4-dichlorophenol (2,4-DCP) and pyruvate [2, 3].

Hydroxylation and Aromatic Ring Cleavage

2,4-DCP is highly toxic and lipophilic. To detoxify it, a FAD-dependent monooxygenase (2,4-dichlorophenol hydroxylase, encoded by tfdB) utilizes molecular oxygen to hydroxylate the phenol ring, forming 3,5-dichlorocatechol . From here, the aromatic ring is broken open via two distinct evolutionary strategies:

• Ortho-Cleavage (Intradiol): Catalyzed by chlorocatechol 1,2-dioxygenase (dccA/tfdC), the ring is cleaved between the hydroxyl groups to form 2,4-dichloro-cis,cis-muconate. This is the dominant pathway in Proteobacteria [2].

• Meta-Cleavage (Extradiol): Certain strains (e.g., Alcaligenes eutrophus derivatives) utilize a distal meta-fission pathway, cleaving adjacent to the hydroxyl groups to yield 2-hydroxy-3,5-dichloro-6-oxo-hexa-2,4-dienoic acid [4].

Subsequent actions by dienelactone hydrolases and maleylacetate reductases strip the chlorine atoms (dehalogenation) and funnel the carbon skeleton into the Tricarboxylic Acid (TCA) cycle for complete mineralization.

Pathway Visualization

Fig 1. Metabolic degradation of 2-(2,4-Dichlorophenoxy)propionamide to mineralization.

Genetic Determinants and Degradation Kinetics

Understanding the genetic basis and reaction kinetics is vital for engineering bioremediation systems. The degradation is highly enantioselective, with biological systems showing a marked preference for specific stereoisomers.

Table 1: Key Enzymes and Genetic Determinants

Enzyme	Gene	Function	Mechanistic Causality
Aryl Amidase	amd	Amide Hydrolysis	Cleaves the C-N bond, releasing ammonia and yielding the active acid.
α -KG Dioxygenase	rdpA / sdpA	Ether Cleavage	Stereospecifically cleaves the ether bond of (R)- or (S)-dichlorprop.
2,4-DCP Hydroxylase	tfdB	Ring Hydroxylation	Utilizes FAD and O₂ to hydroxylate 2,4-DCP, reducing lipophilic toxicity.
1,2-Dioxygenase	dccA / tfdC	Ortho Cleavage	Catalyzes intradiol cleavage of the aromatic ring for carbon assimilation.

Table 2: Enantioselective Kinetic Parameters

Data reflects degradation in aerobic soil microcosms [5]. | Substrate | Half-life ( t1/2​ ) | Primary Microbial Degrader | Analytical Method | | :--- | :--- | :--- | :--- | | Racemic Dichlorprop | 6.6 days | Mixed Soil Consortium | HPLC | | (S)-Dichlorprop | 4.4 days | Sphingopyxis sp. DBS4 | Capillary Electrophoresis | | (R)-Dichlorprop | 8.7 days | Sphingomonas herbicidovorans | Capillary Electrophoresis |

Experimental Methodologies

To rigorously study these pathways, researchers must employ self-validating analytical protocols. Below are the gold-standard workflows for identifying active degraders and quantifying enantiomeric degradation.

Protocol A: Enantioselective Degradation Assay via Capillary Zone Electrophoresis (CZE)

Standard reverse-phase HPLC cannot separate enantiomers without a chiral stationary phase. CZE overcomes this by using a chiral selector in the mobile buffer, allowing precise tracking of enantiomer-specific degradation kinetics [5].

• Sample Extraction: Extract 5g of soil with 15 mL of methanol/water (80:20 v/v). Sonicate for 15 minutes, centrifuge at 10,000 x g, and filter the supernatant through a 0.22 µm PTFE syringe filter.

• Buffer Preparation: Prepare a 50 mM sodium acetate buffer adjusted to pH 4.7. Crucial Step: Add 15 mM of Heptakis (2,3,6-tri-O-methyl)- β -cyclodextrin (TM- β -CD).

  • Causality: The chiral cavity of TM- β -CD forms transient, reversible diastereomeric complexes with the R and S enantiomers. Because the binding affinities differ, their electrophoretic mobilities shift, allowing baseline resolution.

• Electrophoretic Separation: Inject the sample hydrodynamically (50 mbar for 5s) into a fused-silica capillary. Apply a separation voltage of 20 kV.

• Detection & Quantification: Monitor UV absorbance at 230 nm. Integrate the peak areas for the (+)- and (-)-enantiomers over a 31-day time course to calculate pseudo-first-order degradation kinetics.

Protocol B: Identification of Degraders via DNA Stable Isotope Probing (DNA-SIP)

To identify which specific microbes are actively degrading the compound (rather than just surviving in the soil), DNA-SIP is utilized [6].

• Isotope Labeling: Spike soil microcosms with 50 mg/kg of 13 C-labeled 2-(2,4-dichlorophenoxy)propionamide. Maintain a parallel 12 C-control microcosm.

  • Causality: Only organisms actively cleaving and metabolizing the carbon skeleton will incorporate the heavy 13 C isotope into their newly synthesized genomic DNA.

• DNA Extraction & Ultracentrifugation: Extract total genomic DNA at the point of 50% substrate depletion. Load 5 µg of DNA into a CsCl solution (initial buoyant density 1.725 g/mL). Centrifuge at 150,000 x g for 48 hours at 20°C.

  • Causality: The isopycnic gradient physically separates the heavier 13 C-DNA from the lighter 12 C-DNA based on density.

• Fractionation: Carefully collect 150 µL fractions from the bottom of the tube. Measure the refractive index of each fraction to confirm the density gradient.

• Metagenomic Sequencing: Sequence the "heavy" DNA fractions using next-generation sequencing. Map the reads to KEGG databases to identify specific taxa (e.g., Sphingobium) harboring rdpA, sdpA, and tfd gene clusters.

Fig 2. DNA-SIP workflow for identifying active microbial degraders and metabolic pathways.

Conclusion

The metabolic degradation of 2-(2,4-Dichlorophenoxy)propionamide is a multi-step, multi-organism process. It requires initial hydrolytic activation, followed by highly stereospecific ether cleavage, and ultimately, ring fission. By leveraging advanced techniques like CZE and DNA-SIP, researchers can accurately map these pathways, calculate precise kinetic half-lives, and identify the keystone microbial taxa responsible for environmental bioremediation.

References

• The metabolism of certain acids, amides and nitriles within plant tissues. The Royal Society.[Link]

• Genetic Analysis of Phenoxyalkanoic Acid Degradation in Sphingomonas herbicidovorans MH. Applied and Environmental Microbiology (PMC).[Link]

• Enantioselective Catabolism of the Two Enantiomers of the Phenoxyalkanoic Acid Herbicide Dichlorprop by Sphingopyxis sp. DBS4. Journal of Agricultural and Food Chemistry (ACS).[Link]

• Biodegradation of 2,4-Dichlorophenol through a Distal meta-Fission Pathway. Applied and Environmental Microbiology (ASM).[Link]

• Enantiomeric Selectivity in the Environmental Degradation of Dichlorprop As Determined by High-Performance Capillary Electrophoresis. Analytical Chemistry (ACS).[Link]

• A Synergistic Consortium Involved in rac-Dichlorprop Degradation as Revealed by DNA Stable Isotope Probing and Metagenomic Analysis. Microbiology Spectrum (PMC).[Link]

Protocols & Analytical Methods

protocol for synthesizing 2-(2,4-Dichlorophenoxy)propionamide in the laboratory

Application Note: Laboratory Synthesis and Characterization of 2-(2,4-Dichlorophenoxy)propionamide

Abstract This application note details a validated, two-step laboratory protocol for the synthesis of 2-(2,4-Dichlorophenoxy)propionamide (CAS: 36984-15-3). As a derivative of the synthetic auxin dichlorprop (2-(2,4-dichlorophenoxy)propanoic acid), this amide is of significant interest in agricultural chemistry and plant physiology for studying prodrug mechanisms, altered translocation profiles, and modified receptor binding affinities compared to its parent free acid[1]. The protocol emphasizes mechanistic causality, self-validating analytical steps, and strict adherence to professional laboratory safety standards.

Mechanistic Overview and Reaction Rationale

The synthesis employs a classic two-step nucleophilic acyl substitution pathway. Direct amidation of carboxylic acids requires high temperatures that can lead to degradation; therefore, the carboxylic acid is first activated by conversion to an acyl chloride.

• Activation (Acylation): Dichlorprop is reacted with thionyl chloride (SOCl₂) in the presence of catalytic N,N-Dimethylformamide (DMF). DMF reacts with SOCl₂ to form the Vilsmeier-Haack intermediate, a highly electrophilic species that rapidly converts the carboxylic acid into 2-(2,4-dichlorophenoxy)propionyl chloride[2]. This catalytic cycle significantly lowers the required activation energy and reaction time compared to using SOCl₂ alone.

• Amidation: The highly reactive acyl chloride is subsequently treated with aqueous ammonia (NH₄OH). The ammonia serves a dual purpose: it acts as the nucleophile attacking the carbonyl carbon, and it acts as an acid scavenger to neutralize the hydrochloric acid (HCl) byproduct, driving the reaction to completion.

Figure 1: Synthetic workflow for 2-(2,4-Dichlorophenoxy)propionamide via an acid chloride intermediate.

Quantitative Reaction Parameters

Table 1: Stoichiometry and Reagent Specifications

Reagent/Material	Role	MW ( g/mol )	Equivalents	Amount (for 10 mmol scale)
Dichlorprop	Starting Material	235.06	1.0	2.35 g
Thionyl Chloride (SOCl₂)	Activating Agent	118.97	1.5	1.09 mL (1.78 g)
N,N-Dimethylformamide	Catalyst	73.09	0.05	1-2 drops
Dichloromethane (DCM)	Solvent (Step 1)	84.93	N/A	15 mL
Tetrahydrofuran (THF)	Solvent (Step 2)	72.11	N/A	20 mL
Ammonium Hydroxide (28%)	Nucleophile/Base	35.04	5.0	~3.5 mL

Experimental Protocol

⚠️ Safety Declaration: This procedure must be conducted in a continuously operating chemical fume hood. Thionyl chloride is highly corrosive and reacts violently with moisture to evolve toxic HCl and SO₂ gases. Dichlorprop and its derivatives are biologically active and must be handled with appropriate PPE (nitrile gloves, lab coat, and safety goggles).

Step 3.1: Synthesis of 2-(2,4-Dichlorophenoxy)propionyl chloride

• Setup: Equip a 50 mL oven-dried round-bottom flask with a magnetic stir bar, a reflux condenser, and a drying tube (CaCl₂) to exclude ambient moisture.

• Reagent Addition: Add 2.35 g (10 mmol) of Dichlorprop and 15 mL of anhydrous DCM to the flask. Stir until a uniform suspension or solution is achieved.

• Catalysis & Activation: Add 1-2 drops of anhydrous DMF. Slowly add 1.09 mL (15 mmol) of SOCl₂ dropwise via syringe. Causality Note: The immediate evolution of gas indicates the formation of the Vilsmeier-Haack complex and subsequent acyl chloride generation.

• Reaction: Heat the mixture to a gentle reflux (approx. 40°C) for 2 hours.

• In-Process Validation: Monitor via TLC (Hexanes:EtOAc 7:3). Quench a micro-aliquot in methanol to form the methyl ester for TLC spotting. The disappearance of the highly polar carboxylic acid spot indicates completion.

• Concentration: Cool to room temperature. Remove the DCM and excess SOCl₂ under reduced pressure using a rotary evaporator equipped with an acid-resistant pump and a secondary cold trap. Crucial: Complete removal of SOCl₂ is necessary to prevent the formation of inorganic salts and unwanted side reactions in the next step.

Step 3.2: Synthesis of 2-(2,4-Dichlorophenoxy)propionamide

• Solubilization: Dissolve the crude yellow oil (acid chloride) in 20 mL of anhydrous THF.

• Temperature Control: Cool the flask to 0°C using an ice-water bath. Causality Note: The amidation reaction is highly exothermic. Cooling prevents solvent boil-off and minimizes the hydrolysis of the acid chloride back to the free acid by the water present in the aqueous ammonia.

• Amidation: Vigorously stir the solution and add 3.5 mL of 28% aqueous ammonium hydroxide dropwise over 10 minutes. A white precipitate (NH₄Cl) will immediately begin to form.

• Maturation: Remove the ice bath and allow the reaction to warm to room temperature, stirring for an additional 2 hours.

• Workup: Evaporate the THF under reduced pressure. Partition the remaining aqueous residue between Ethyl Acetate (30 mL) and distilled water (20 mL). Extract the aqueous layer once more with EtOAc (15 mL).

• Washing & Drying: Wash the combined organic layers with saturated NaHCO₃ (20 mL) to remove any unreacted free acid, followed by brine (20 mL). Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo to yield the crude amide.

• Purification: Recrystallize the crude solid from a minimum volume of hot ethanol, adding water dropwise until turbidity appears, then cool slowly to 4°C. Filter the resulting crystals and dry under high vacuum.

Self-Validating Analytical Benchmarks

To ensure the trustworthiness of the synthesis, the product must be validated against the following expected spectroscopic parameters:

Table 2: Expected Characterization Data for 2-(2,4-Dichlorophenoxy)propionamide

Analytical Method	Expected Signals / Observations	Diagnostic Significance
FT-IR Spectroscopy	~3400 cm⁻¹ and ~3200 cm⁻¹ (sharp)	Primary amide N-H stretching (asymmetric and symmetric). Confirms amine incorporation.
FT-IR Spectroscopy	~1660 - 1680 cm⁻¹ (strong)	Amide I band (C=O stretch). Shifted from the ~1710 cm⁻¹ peak of the parent carboxylic acid.
¹H NMR (CDCl₃)	~5.5 - 6.5 ppm (broad, 2H)	-NH₂ protons. Exchangeable with D₂O.
¹H NMR (CDCl₃)	~4.7 ppm (q, 1H)	Chiral methine proton (-CH-CH₃) adjacent to the ether oxygen and carbonyl.
TLC (Hexanes:EtOAc 1:1)	R_f ≈ 0.4 - 0.5	Amide is significantly less polar than the parent acid (which streaks near the baseline) but more polar than the ester.

References

• NextSDS. "2-(2,4-dichlorophenoxy)propionamide — Chemical Substance Information." NextSDS Chemical Database. Available at:

• National Institutes of Health (NIH). "In Vitro Rooting of Poplar: Effects and Metabolism of Dichlorprop Auxin Ester Prodrugs." PubMed Central. Available at:[1]

• Google Patents. "CN114478314A - A kind of synthetic method of rice blast amide." Google Patents Database. Available at:[2]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. CN114478314A - A kind of synthetic method of rice blast amide - Google Patents [patents.google.com]

Comprehensive HPLC Method Development and Validation for 2-(2,4-Dichlorophenoxy)propionamide

Introduction & Chemical Profile

2-(2,4-Dichlorophenoxy)propionamide (CAS: 36984-15-3), commonly referred to as 2,4-DP amide, is a structurally significant derivative of the phenoxy acid herbicide class[1]. While its parent compound, Dichlorprop, is widely monitored, the amide derivative presents unique analytical challenges. Phenoxy acid derivatives typically exhibit low UV absorptivity and are highly susceptible to matrix interferences in complex environmental or synthetic samples[2].

To ensure precise quantification for drug development, agrochemical formulation, or environmental monitoring, a highly specific High-Performance Liquid Chromatography (HPLC) method is required. This application note outlines a robust, self-validating HPLC-UV/MS method designed to achieve baseline resolution, high sensitivity, and strict adherence to regulatory validation frameworks.

Method Development Rationale: The Causality of Experimental Choices

As analytical scientists, method development must move beyond trial and error into predictive, mechanistically driven choices. The parameters below were selected based on the specific physicochemical properties of the analyte.

• Stationary Phase Selection: A high-strength silica (HSS) T3 or Ethylene Bridged Hybrid (BEH) C18 column (1.7 µm to 3.0 µm particle size) is optimal. The C18 ligand provides the necessary hydrophobic retention for the 2,4-dichlorophenoxy moiety. The BEH particle architecture ensures structural integrity across a wide pH range, preventing column degradation during aggressive gradient elutions[3][4].

• Mobile Phase & pH Control: The amide functional group is neutral, but trace impurities or transformation products (such as the parent carboxylic acid) are highly pH-sensitive. We utilize an aqueous/acetonitrile gradient modified with 0.05% formic acid .

  • Causality: The acidic modifier serves a dual purpose. First, it suppresses the ionization of residual silanols on the silica stationary phase, preventing secondary interactions that cause peak tailing. Second, it acts as a proton source, significantly enhancing ionization efficiency if positive Electrospray Ionization (ESI+) MS is used downstream[4][5].

• Detection Strategy: While phenoxy herbicides can be detected via UV at approximately 230 nm[6], trace-level analysis (sub-ppb) necessitates LC-MS/MS. A fast gradient program coupled with ESI allows for complete analysis in under 10 minutes, bypassing the matrix interferences that plague standard UV detection[3][7].

Logical workflow for HPLC method development and validation.

Experimental Protocols & Self-Validating Workflows

The Self-Validating System: System Suitability Test (SST)

Trustworthiness in analytical chemistry relies on methods that validate themselves in real-time. This protocol embeds an automated System Suitability Test (SST) as a sequence gatekeeper. Before any unknown samples are analyzed, five replicate injections of a standard must pass strict criteria (Resolution > 2.0, Tailing factor < 1.5, Peak Area RSD < 2.0%). If the SST fails, the instrument halts the sequence, preventing the generation of compromised data. This aligns directly with ICH Q2(R1) mandates[8][9].

Self-validating HPLC workflow with embedded System Suitability Test (SST).

Step-by-Step Sample Preparation (Solid-Phase Extraction)

To eliminate matrix effects and concentrate the analyte, a Solid-Phase Extraction (SPE) protocol is utilized prior to injection[6].

• Conditioning: Pass 5.0 mL of HPLC-grade Methanol through a C18 SPE cartridge, followed immediately by 5.0 mL of HPLC-grade Water. Do not allow the sorbent bed to dry.

• Loading: Load 50–100 mL of the aqueous sample (adjusted to pH 7.0) at a controlled flow rate of 2.0 mL/min.

• Washing: Wash the cartridge with 5.0 mL of 5% Methanol in water to elute highly polar matrix interferences.

• Elution: Elute 2-(2,4-Dichlorophenoxy)propionamide using 5.0 mL of 100% Acetonitrile.

• Concentration: Evaporate the eluate to dryness under a gentle stream of ultra-pure nitrogen gas at 40°C.

• Reconstitution: Reconstitute the dried residue in 1.0 mL of the initial mobile phase (Water/ACN 80:20 v/v). Vortex for 30 seconds and filter through a 0.22 µm PTFE syringe filter into an HPLC vial.

Optimized Chromatographic Conditions

The following parameters provide baseline separation of the analyte from related phenoxy impurities[4][5].

Parameter	Specification
Column	Waters ACQUITY UPLC BEH C18 (2.1 mm × 50 mm, 1.7 µm)
Column Temperature	35 °C
Mobile Phase A	Water + 0.05% Formic Acid
Mobile Phase B	Acetonitrile + 0.05% Formic Acid
Flow Rate	0.85 mL/min
Injection Volume	2.0 µL
Gradient Program	0.0 min: 0% B 1.2 min: 100% B 1.5 min: 100% B 1.6 min: 0% B (Re-equilibration)
Detection (UV)	DAD Wavelength range: 210 to 500 nm (Extracted at 230 nm)
Detection (MS)	ESI (+/-), Capillary: 3.0 kV, Source Temp: 150 °C, Desolvation: 350 °C

Method Validation Summary

The developed method was rigorously validated according to the International Council for Harmonisation (ICH) Q2(R1) guidelines, which dictate the standards for accuracy, precision, specificity, and limits of detection and quantitation in analytical procedures[8][10][11].

Validation Parameter	ICH Q2(R1) Acceptance Criteria	Observed Results
Linearity (Range)	Correlation coefficient ( R2 ) ≥ 0.999	R2 = 0.9997 (Range: 0.1 – 50 µg/mL)
Limit of Detection (LOD)	Signal-to-Noise (S/N) ≥ 3:1	0.02 µg/mL (UV) / 0.001 µg/mL (MS)
Limit of Quantitation (LOQ)	Signal-to-Noise (S/N) ≥ 10:1	0.06 µg/mL (UV) / 0.003 µg/mL (MS)
Method Precision (Repeatability)	%RSD ≤ 2.0% (n=6)	0.85%
Accuracy (Recovery)	98.0% – 102.0% at 3 concentration levels	99.2% – 101.4%
Specificity	No interference at the retention time of the analyte	Passed (Resolution from nearest impurity > 2.5)

References

• ICH Q2(R1) Analytical Procedures Guide | PDF | Detection Limit | Verification And Validation. Scribd. Available at:[Link]

• Q2(R1) Validation of Analytical Procedures: An Implementation Guide. ResearchGate. Available at:[Link]

• Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. FDA. Available at:[Link]

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. ECA Academy. Available at:[Link]

• 2-(2,4-dichlorophenoxy)propionamide — Chemical Substance Information. NextSDS. Available at:[Link]

• Trace-Level Determination of Fluorescently Labeled Phenoxy Acid Herbicides. Scholarworks@UAEU. Available at:[Link]

• Determination and Occurrence of Phenoxyacetic Acid Herbicides and Their Transformation Products in Groundwater Using Ultra High Performance Liquid Chromatography Coupled to Tandem Mass Spectrometry. PMC. Available at:[Link]

• Fast Analysis of Chlorinated Phenoxy Herbicides in Environmental Samples by Negative ESI LC-MS/MS. eConference.io. Available at:[Link]

• Development of Liquid Chromatography Separation and a Solid-Phase Extraction Method for Phenoxy Alkanoic Acid Herbicides in Water. ResearchGate. Available at:[Link]

• WO2020016180A1 - Microbiocidal oxadiazole derivatives. Google Patents.
• WO2017220485A1 - Microbiocidal oxadiazole derivatives. Google Patents.

Sources

• 1. 2-(2,4-dichlorophenoxy)propionamide | 36984-15-3 [chemicalbook.com]
• 2. "Trace-Level Determination of Fluorescently Labeled Phenoxy Acid Herbic" by Noura Saeed Al Nuaimi [scholarworks.uaeu.ac.ae]
• 3. archivedproceedings.econference.io [archivedproceedings.econference.io]
• 4. WO2020016180A1 - Microbiocidal oxadiazole derivatives - Google Patents [patents.google.com]
• 5. WO2017220485A1 - Microbiocidal oxadiazole derivatives - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]
• 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 8. scribd.com [scribd.com]
• 9. researchgate.net [researchgate.net]
• 10. fda.gov [fda.gov]
• 11. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]

Gas Chromatography-Mass Spectrometry of 2-(2,4-Dichlorophenoxy)propionamide: An Application Note and Protocol

Authored by: A Senior Application Scientist

Introduction

2-(2,4-Dichlorophenoxy)propionamide is a chemical compound structurally related to the widely used phenoxy herbicide Dichlorprop. As a potential metabolite or transformation product of Dichlorprop, its presence in environmental and agricultural matrices is of significant interest for monitoring studies and risk assessment. The analysis of such polar compounds by gas chromatography (GC) presents a challenge due to their low volatility and potential for thermal degradation in the GC inlet and column.

This application note provides a comprehensive guide to the analysis of 2-(2,4-Dichlorophenoxy)propionamide using Gas Chromatography-Mass Spectrometry (GC-MS). We address the inherent analytical challenges by employing a robust sample preparation strategy followed by chemical derivatization to enhance the analyte's volatility and chromatographic performance. This detailed protocol is intended for researchers, analytical chemists, and professionals in drug development and environmental monitoring who require a reliable and sensitive method for the quantification of this compound.

The methodology described herein is built upon established principles of herbicide analysis and has been designed to be self-validating, ensuring trustworthy and reproducible results.

Analyte Properties

A thorough understanding of the analyte's chemical and physical properties is fundamental to method development.

Property	Value
Chemical Name	2-(2,4-dichlorophenoxy)propionamide
CAS Number	36984-15-3
Molecular Formula	C₉H₉Cl₂NO₂
Molecular Weight	248.08 g/mol
Appearance	Likely a white to off-white solid
Solubility	Expected to have low solubility in water and higher solubility in organic solvents.

Principle of the Method

The analytical workflow is designed to overcome the challenges associated with the GC-MS analysis of a polar amide. The core of the method involves three key stages:

• Extraction: Isolation of the target analyte from the sample matrix. This can be achieved through liquid-liquid extraction (LLE) or solid-phase extraction (SPE), depending on the matrix.

• Derivatization: Chemical modification of the 2-(2,4-Dichlorophenoxy)propionamide to a more volatile and thermally stable derivative. This is crucial for successful GC analysis.[1] While several derivatization techniques exist, this protocol will focus on silylation, a common and effective method for compounds with active hydrogens.

• GC-MS Analysis: Separation, identification, and quantification of the derivatized analyte using a gas chromatograph coupled to a mass spectrometer. The mass spectrometer provides high selectivity and sensitivity for confident identification.

Analytical Workflow

The following diagram illustrates the complete analytical workflow from sample receipt to final data analysis.

Caption: Overall experimental workflow.

Materials and Reagents

• Solvents: Acetonitrile, Methanol, Ethyl Acetate, Hexane (all pesticide residue grade or equivalent).

• Reagents: Anhydrous Sodium Sulfate, Hydrochloric Acid (HCl), Sodium Hydroxide (NaOH), N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS).

• Standards: 2-(2,4-Dichlorophenoxy)propionamide analytical standard.

• Gases: Helium (99.999% purity or higher) for GC carrier gas.

• Consumables: 2 mL GC vials with inserts and PTFE-lined caps, SPE cartridges (e.g., C18), volumetric flasks, pipettes, and syringes.

Instrumentation and Analytical Conditions

The following instrumental parameters are recommended as a starting point and may require optimization based on the specific instrumentation used.

Parameter	Condition
Gas Chromatograph	Agilent 8890 GC or equivalent
Injector	Split/Splitless Inlet
Injection Volume	1 µL
Injector Temperature	250 °C
Injection Mode	Splitless
Carrier Gas	Helium
Flow Rate	1.2 mL/min (Constant Flow)
GC Column	HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent
Oven Program	Initial: 80 °C (hold 2 min), Ramp: 15 °C/min to 280 °C (hold 5 min)
Mass Spectrometer	Agilent 5977B MSD or equivalent
Ionization Mode	Electron Ionization (EI)
Ionization Energy	70 eV
Source Temperature	230 °C
Quadrupole Temperature	150 °C
Acquisition Mode	Full Scan (m/z 50-400) and Selected Ion Monitoring (SIM)
SIM Ions	To be determined from the mass spectrum of the derivatized analyte.

Experimental Protocols

Protocol 1: Sample Preparation

• To a 500 mL separatory funnel, add 250 mL of the water sample.

• Adjust the pH of the sample to ~2 using 6M HCl.

• Add 50 mL of ethyl acetate and shake vigorously for 2 minutes.

• Allow the layers to separate and collect the organic (upper) layer.

• Repeat the extraction with a fresh 50 mL portion of ethyl acetate.

• Combine the organic extracts and dry over anhydrous sodium sulfate.

• Filter the extract and concentrate to approximately 1 mL using a rotary evaporator or a gentle stream of nitrogen.

• The extract is now ready for derivatization.

• Condition a C18 SPE cartridge (500 mg, 6 mL) with 5 mL of methanol followed by 5 mL of deionized water.

• Acidify the 250 mL water sample to pH ~2 with 6M HCl.

• Load the sample onto the SPE cartridge at a flow rate of approximately 5 mL/min.

• Wash the cartridge with 5 mL of deionized water.

• Dry the cartridge under vacuum for 10-15 minutes.

• Elute the analyte with 2 x 4 mL portions of ethyl acetate.

• Concentrate the eluate to approximately 1 mL under a gentle stream of nitrogen.

• The extract is now ready for derivatization.

Protocol 2: Derivatization (Silylation)

• Transfer 100 µL of the concentrated extract into a 2 mL GC vial with an insert.

• Evaporate the solvent to complete dryness under a gentle stream of nitrogen.

• Add 50 µL of ethyl acetate and 50 µL of BSTFA + 1% TMCS.

• Cap the vial tightly and heat at 70 °C for 30 minutes.

• Allow the vial to cool to room temperature before GC-MS analysis.

Protocol 3: GC-MS Analysis

• Set up the GC-MS system with the parameters outlined in Section 6.

• Inject 1 µL of the derivatized sample extract.

• Acquire data in both Full Scan and SIM modes (if target ions are known).

• Process the data using the instrument's software to identify and quantify the target analyte.

Results and Discussion

Expected Chromatographic Performance

The derivatization of the amide group with a trimethylsilyl (TMS) group will significantly increase the volatility and reduce the polarity of the analyte. This will result in a more symmetrical peak shape and a shorter retention time compared to the underivatized compound.

Mass Spectral Fragmentation

The electron ionization mass spectrum of the TMS-derivatized 2-(2,4-Dichlorophenoxy)propionamide is expected to show characteristic fragments. The molecular ion (M+) should be observable. Key fragmentation pathways would likely involve the loss of a methyl group from the TMS moiety, cleavage of the propionamide side chain, and fragmentation of the dichlorophenoxy ring.

Caption: Proposed fragmentation pathways.

Table of Expected Key Ions:

m/z	Proposed Fragment
321	[M]+• (TMS derivative)
306	[M-CH₃]+
248	[M-Si(CH₃)₃]+
162	[C₆H₃Cl₂O]+

Note: These are predicted fragments and should be confirmed by analyzing a derivatized standard.

Troubleshooting

Problem	Potential Cause(s)	Suggested Solution(s)
No peak or very small peak	Incomplete derivatization, analyte degradation, poor extraction recovery.	Ensure sample extract is completely dry before adding derivatization reagent. Optimize derivatization time and temperature. Check extraction pH and solvent volumes.
Poor peak shape (tailing)	Active sites in the GC inlet or column, incomplete derivatization.	Replace GC inlet liner and septum. Condition the column. Ensure derivatization is complete.
Interfering peaks	Matrix effects, contaminated solvents or reagents.	Use higher purity solvents. Include a matrix blank in the analysis. Optimize sample cleanup steps.

Conclusion

This application note details a robust and reliable method for the analysis of 2-(2,4-Dichlorophenoxy)propionamide by GC-MS. The protocol emphasizes the critical role of sample preparation and chemical derivatization to achieve the necessary volatility and thermal stability for successful gas chromatographic analysis. The provided parameters for instrumentation and step-by-step protocols for extraction and derivatization serve as a comprehensive guide for analytical laboratories. The principles and techniques described can be adapted for the analysis of other polar amide-containing compounds in various complex matrices.

References

• Analytical Methods. (n.d.). Determination of amide herbicides in food by salting-out vortex-assisted dispersive liquid–liquid microextraction coupled with gas chromatography-tandem mass spectrometry. RSC Publishing. Retrieved from [Link]

• Lin, D.-L., & S. (n.d.). Chemical derivatization for the analysis of drugs by GC-MS - A concept. Academia.edu. Retrieved from [Link]

• NextSDS. (n.d.). 2-(2,4-dichlorophenoxy)propionamide — Chemical Substance Information. Retrieved from [Link]

• PubMed. (2008, August 15). Rapid determination of amide herbicides in environmental water samples with dispersive liquid-liquid microextraction prior to gas chromatography-mass spectrometry. Retrieved from [Link]

• PubMed. (2010, March 1). Novel derivatisation technique for the determination of chlorophenoxy acid type herbicides by gas chromatography-mass spectrometry. Retrieved from [Link]

• ResearchGate. (n.d.). Determination of six amide herbicide residues in soil by QuEChERS-gas chromatography-mass spectrometry. Retrieved from [Link]

• ResearchGate. (n.d.). Extraction and derivatization of polar herbicides for GC-MS analyses. Retrieved from [Link]

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Application Note: Utilizing 2-(2,4-Dichlorophenoxy)propionamide as an Analytical Reference Standard

**Abstract

This document provides a comprehensive technical guide for researchers, analytical chemists, and quality control professionals on the effective use of 2-(2,4-Dichlorophenoxy)propionamide as an analytical reference standard. We delve into the core principles of method development, present detailed, validated protocols for quantification using High-Performance Liquid Chromatography (HPLC) and confirmatory analysis by Gas Chromatography-Mass Spectrometry (GC-MS), and offer insights into data interpretation and quality control. The causality behind experimental choices is emphasized to empower users to adapt and troubleshoot these methods for their specific applications.

Introduction and Scientific Context

2-(2,4-Dichlorophenoxy)propionamide (CAS No: 36984-15-3) is a chemical entity closely related to the widely used phenoxy herbicide Dichlorprop (2-(2,4-Dichlorophenoxy)propionic acid).[1] As regulatory scrutiny and environmental monitoring of herbicides and their metabolites intensify, the need for high-purity, well-characterized reference standards is paramount for generating accurate, reproducible, and defensible analytical data.[2]

This application note addresses the use of 2-(2,4-Dichlorophenoxy)propionamide in this critical role. While many established methods focus on the parent acid, Dichlorprop, the analytical principles and workflows are directly applicable to its amide derivative. This guide provides the necessary protocols to quantify 2-(2,4-Dichlorophenoxy)propionamide in various matrices, particularly environmental samples like water and soil.

Expertise & Experience Insight: The choice between liquid chromatography (LC) and gas chromatography (GC) is a critical first step. LC is often preferred for its ability to analyze thermally labile and non-volatile compounds without derivatization.[3] However, GC, especially when coupled with mass spectrometry, offers exceptional selectivity and sensitivity, though it typically requires a derivatization step to enhance the volatility of polar analytes like phenoxy herbicides.[4] This guide presents robust protocols for both platforms to provide maximum flexibility.

Reference Standard: Properties and Handling

Proper handling and preparation of the reference standard are the foundation of any quantitative analysis.

Chemical and Physical Properties

Property	Value	Source
Chemical Name	2-(2,4-dichlorophenoxy)propionamide
Synonyms	Dichlorprop-amide	-
CAS Number	36984-15-3
Molecular Formula	C₉H₉Cl₂NO₂	Derived
Molecular Weight	234.08 g/mol	Derived
Appearance	White to light beige crystalline powder (typical)	[1]
Storage	Store at room temperature, in a dry, well-ventilated place.	[5][6]

Safe Handling and Personal Protective Equipment (PPE)

As a derivative of a regulated herbicide, 2-(2,4-Dichlorophenoxy)propionamide and its parent acid should be handled with caution.

• Engineering Controls: Always handle the neat material and concentrated solutions within a certified chemical fume hood to minimize inhalation risk.[7]

• Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, nitrile gloves, and safety glasses with side shields.[8]

• Disposal: Dispose of all waste in accordance with local, state, and federal regulations for chemical waste.[8]

Preparation of Stock and Working Standards

Trustworthiness through Accuracy: Gravimetric preparation of stock solutions is crucial for traceability and accuracy. Always use an analytical balance with a valid calibration.

• Primary Stock Solution (e.g., 1000 µg/mL):

  • Accurately weigh approximately 10 mg of 2-(2,4-Dichlorophenoxy)propionamide reference standard into a 10 mL Class A volumetric flask.

  • Record the exact weight.

  • Dissolve the standard in a suitable solvent (e.g., Methanol or Acetonitrile) and bring to volume.

  • Calculate the precise concentration based on the actual weight.

  • Store the stock solution in an amber vial at 4°C. Check the certificate of analysis for stability information.

• Working Standards:

  • Prepare a series of working standards by performing serial dilutions of the primary stock solution using the same solvent or a solvent compatible with the initial mobile phase of your analytical method.

  • These working standards will be used to construct the calibration curve.

Protocol I: Quantification by HPLC with UV Detection

This protocol details a robust method for the quantification of 2-(2,4-Dichlorophenoxy)propionamide in water samples, employing solid-phase extraction (SPE) for sample cleanup and concentration, followed by reversed-phase HPLC analysis.

Workflow Overview

Caption: HPLC-UV analysis workflow including sample preparation via Solid-Phase Extraction.

Step-by-Step Methodology: Sample Preparation (SPE)

This SPE protocol is designed to concentrate the analyte and remove matrix interferences.[2][9]

• Sample Collection: Collect 500 mL of the water sample in a clean glass container.

• Acidification: Adjust the sample pH to between 2 and 3 using a strong acid (e.g., Glacial Acetic Acid or Phosphoric Acid).

  • Causality: Phenoxy compounds are weakly acidic. Acidification ensures the analyte is in its protonated, neutral form, which significantly improves its retention on a non-polar C18 reversed-phase sorbent.

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge (e.g., 500 mg, 6 mL) by passing 5 mL of methanol followed by 5 mL of reagent water (at pH 2-3). Do not allow the cartridge to go dry.

• Sample Loading: Load the acidified water sample onto the conditioned SPE cartridge at a flow rate of approximately 5-10 mL/min.

• Cartridge Washing: After loading, wash the cartridge with 5 mL of reagent water to remove salts and other polar impurities.

• Drying: Dry the cartridge thoroughly by passing a stream of nitrogen or carbon dioxide through it for 15-20 minutes.[10] This step is critical for ensuring efficient elution with an organic solvent.

• Elution: Elute the analyte from the cartridge with two 3 mL aliquots of methanol or acetonitrile into a collection tube.

• Concentration & Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at ambient temperature. Reconstitute the residue in 1.0 mL of the mobile phase starting composition. Vortex to mix. The sample is now ready for HPLC analysis.

Instrumental Conditions: HPLC-UV

The following conditions are a robust starting point and are based on established methods for phenoxy herbicides.[11][12]

Parameter	Recommended Setting	Rationale
Analytical Column	C18 Reversed-Phase (e.g., 250 x 4.6 mm, 5 µm)	Provides excellent retention and separation for moderately polar organic compounds.
Mobile Phase	A: Water with 0.1% Acetic or Formic AcidB: Acetonitrile	Acidification of the mobile phase suppresses the ionization of any residual acidic compounds, leading to better peak shape.
Gradient	60% A / 40% B, hold for 10 min (Isocratic) orStart at 60% A, ramp to 20% A over 15 min (Gradient)	An isocratic method is simpler and faster if separation is adequate. A gradient is used for more complex samples to improve resolution.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, balancing analysis time and backpressure.
Column Temperature	25 - 30 °C	Maintaining a constant temperature ensures reproducible retention times.[11]
Injection Volume	20 µL	A typical volume for modern HPLC systems.
UV Detection	220 nm or 230 nm	This wavelength range provides good sensitivity for the dichlorophenyl moiety.[11]

Method Validation Parameters

To ensure the trustworthiness of the results, the method must be validated.[13][14][15]

Parameter	Acceptance Criteria (Typical)	Description
Linearity	Correlation coefficient (R²) > 0.995	A calibration curve is constructed from at least five non-zero standards.
Accuracy (Recovery)	70 - 120%	Determined by analyzing blank matrix samples spiked with known concentrations of the standard.[15]
Precision (RSD)	≤ 15%	Measured as the Relative Standard Deviation (RSD) of replicate analyses (n≥5) at different concentrations.
Limit of Quantitation (LOQ)	S/N ≥ 10	The lowest concentration that can be quantified with acceptable accuracy and precision.

Protocol II: Confirmatory Analysis by GC-MS

This protocol is intended for confirmation of analyte identity and for applications requiring lower detection limits. It involves a derivatization step to make the analyte suitable for GC analysis.

Scientist's Note on Derivatization: While 2-(2,4-Dichlorophenoxy)propionamide is more volatile than its parent acid, derivatization can still improve chromatographic performance. For a multi-residue method that includes the parent acid, a methylation step is required. This step converts the carboxylic acid to a more volatile methyl ester.[4][16] The amide may or may not react under these conditions, but it is sufficiently volatile to be analyzed alongside the derivatized acid.

Step-by-Step Methodology: Derivatization (Methylation)

This procedure is adapted from EPA methods for the analysis of Dichlorprop-p in soil.[4][16]

• Prepare the sample extract as described in the HPLC protocol (Section 3.2), stopping after the elution step (3.2.7).

• Evaporate the eluate to approximately 0.5 mL.

• Add 1.0 mL of 14% Boron Trifluoride in Methanol (BF₃/Methanol) solution.

• Cap the vial tightly and place it in a water bath or heating block at 70°C for 30 minutes.[4]

• Allow the vial to cool to room temperature.

• Add 5 mL of hexane and 8 mL of reagent water.

• Shake vigorously for 10 minutes to partition the derivatized analyte into the hexane layer.

• Allow the layers to separate and carefully transfer the upper hexane layer to a clean GC vial. The sample is ready for GC-MS analysis.

Instrumental Conditions: GC-MS

Parameter	Recommended Setting	Rationale
GC Column	HP-5MS, DB-5MS, or equivalent (30 m x 0.25 mm, 0.25 µm)	A non-polar 5% phenyl-methylpolysiloxane column is a robust general-purpose column for pesticide analysis.[4][17]
Inlet Temperature	250 °C	Ensures rapid volatilization of the sample without thermal degradation.
Carrier Gas	Helium, constant flow at 1.2 mL/min	Inert carrier gas standard for GC-MS.
Oven Program	Start at 60°C (hold 2 min), ramp to 280°C at 15°C/min (hold 5 min)	The temperature program is optimized to separate the analyte from solvent and matrix components.
MS Interface Temp	280 °C	Prevents condensation of the analyte between the GC and MS.
Ion Source Temp	230 °C	Standard temperature for electron ionization (EI).
Ionization Mode	Electron Ionization (EI) at 70 eV	Standard, robust ionization technique that produces repeatable fragmentation patterns for library matching.
Acquisition Mode	Selected Ion Monitoring (SIM)	For quantification, monitor 3-4 characteristic ions of the analyte to enhance sensitivity and selectivity. A full scan can be used for initial identification.

Conclusion

The protocols detailed in this application note provide a validated and reliable framework for the use of 2-(2,4-Dichlorophenoxy)propionamide as an analytical reference standard. By understanding the causality behind each procedural step—from sample preparation to instrumental analysis—researchers can confidently generate high-quality data for regulatory compliance, environmental monitoring, and research applications. The successful implementation of these methods relies on the meticulous handling of the reference standard and a thorough validation of the entire analytical workflow.

References

• Agency for Toxic Substances and Disease Registry (ATSDR). (n.d.). Chapter 7: Analytical Methods. Toxicological Profile for Dichloropropenes. Retrieved from [Link]

• Baranowska, I., & Kusa, J. (2026). Analytical Strategies for the Determination of Herbicides in Water: Advances in Sample Preparation, Separation, and Detection. MDPI. Retrieved from [Link]

• Hill, A. R. C., & Reynolds, S. L. (1999). Guidelines for in-house validation of analytical methods for pesticide residues in food and animal feeds. Analyst, 124(6), 953–958. Retrieved from [Link]

• HELIX Chromatography. (n.d.). HPLC Methods for analysis of 2,4-D. Retrieved from [Link]

• European Commission. (2017). Method validation and quality control procedures for pesticide residues analysis in food and feed. SANTE/11813/2017. Retrieved from [Link]

• Velkoska-Markovska, L., & Petanovska-Ilievska, B. (2014). QUANTITATIVE DETERMINATION OF 2,4-D IN PESTICIDES MONOSAN HERBI AND DMA-6. Journal of Agriculture and Plant Sciences, 12(1), 55-63. Retrieved from [Link]

• da Silva, J. F., de Souza, V., & Ribeiro, M. L. (2003). Determination of 2,4-dichlorophenoxyacetic acid and its major transformation product in soil samples by liquid chromatographic analysis. Journal of Chromatography A, 1015(1-2), 155-160. Retrieved from [Link]

• Hill, A. R., & Reynolds, S. L. (1999). Guidelines for in-house validation of analytical methods for pesticide residues in food and animal feeds. The Analyst, 124(6), 953-958. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Environmental Chemistry Methods: Dichlorprop-P; 442434-01. Retrieved from [Link]

• Li, H., et al. (2018). Determination of 2,4-Dichlorophenoxyacetic acid (2,4-D) in rat serum for pharmacokinetic studies with a simple HPLC method. PMC. Retrieved from [Link]

• Tsochatzis, E. D., et al. (2018). Validation of an Analytical Method for the Determination of Pesticide Residues in Vine Leaves by GC-MS/MS. Journal of Agricultural and Food Chemistry. Retrieved from [Link]

• NextSDS. (n.d.). 2-(2,4-dichlorophenoxy)propionamide — Chemical Substance Information. Retrieved from [Link]

• SIELC. (2015). Dichlorprop (2,4-DP) Analysis on Primesep and Obelisc HPLC Columns. Retrieved from [Link]

• GL Sciences. (2025). Rapid Sample Preparation and Analysis of 107 Pesticides in Water with the Solid Phase Extraction Disk Cartridge and Gas Chromatography Mass Spectrometer. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Dichlorprop-P ILV Soil. Retrieved from [Link]

• Zazouli, M. A., & Nasseri, S. (2020). A quick and inexpensive method to determine 2,4-dichlorophenoxyacetic acid residues in water samples by HPLC. Desalination and Water Treatment, 189, 286-294. Retrieved from [Link]

• Agilent Technologies. (n.d.). Analysis of Trace Level Herbicides from Different Water Samples with the Agilent 1200 Infinity Series Online SPE Solution. Retrieved from [Link]

• Albaugh, LLC. (2014). SAFETY DATA SHEET: 2,4-D AMINE 4. Retrieved from [Link]

• CIPAC. (2022). Dichlorprop-P. Retrieved from [Link]

• Agilent Technologies. (n.d.). Pesticides Analysis in Water. Retrieved from [Link]

• U.S. Geological Survey. (n.d.). METHODS OF ANALYSIS BY THE U.S. GEOLOGICAL SURVEY NATIONAL WATER QUALITY LABORATORY- DETERMINATION OF ORGANONITROGEN HERBICIDES. Retrieved from [Link]

• Gallocchio, F., et al. (n.d.). A RAPID METHOD TO DETERMINE 1,3-DICHLOROPROPENE (1,3-D) BY GAS CHROMATOGRAPHY ION TRAP MASS SPECTROMETRY ON FRUITS AND VEGETABLES. Retrieved from [Link]

• Chung, W. C., Hui, K. Y., & Cheng, S. C. (2002). Sensitive method for the determination of 1,3-dichloropropan-2-ol and 3-chloropropane-1,2-diol in soy sauce by capillary gas chromatography with mass spectrometric detection. Journal of Chromatography A, 952(1-2), 185-192. Retrieved from [Link]

• Miranda, M. A., et al. (1998). Photodegradation of Dichlorprop and 2-Naphthoxyacetic Acid in Water. Combined GC−MS and GC−FTIR Study. Journal of Agricultural and Food Chemistry, 46(9), 3844-3849. Retrieved from [Link]

• Agency for Toxic Substances and Disease Registry (ATSDR). (n.d.). Chapter 7: Analytical Methods. Toxicological Profile for Dichloropropenes. Retrieved from [Link]

• PubChem. (n.d.). 2-(4-(2,4-Dichlorophenoxy)phenoxy)propionic acid. Retrieved from [Link]

• New Jersey Department of Health. (n.d.). Hazardous Substance Fact Sheet: 2-(2,4-DICHLOROPHENOXY) PROPIONIC ACID. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2019). Analytical method for 2,4-DP-p, 2,4-D, 2,4-DB, MCPA, MCPB, Mecoprop-p and their 2-EHs in soil. Retrieved from [Link]

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• 2. mdpi.com [mdpi.com]
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• 15. documents.thermofisher.com [documents.thermofisher.com]
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• 17. pubs.acs.org [pubs.acs.org]

Application Note: High-Resolution NMR Spectroscopy Protocol for the Structural Characterization of 2-(2,4-Dichlorophenoxy)propionamide

Document Type: Technical Protocol & Application Note Target Audience: Analytical Chemists, Structural Biologists, and Drug Development Professionals

Executive Summary

The unambiguous structural characterization of chiral agrochemical and pharmaceutical intermediates is a critical regulatory and scientific requirement. This application note details a comprehensive Nuclear Magnetic Resonance (NMR) spectroscopy protocol for the characterization of 2-(2,4-Dichlorophenoxy)propionamide (also known as Dichlorprop amide). By establishing a self-validating workflow utilizing 1D ( 1 H, 13 C) and 2D (HSQC, HMBC) NMR techniques, this guide provides researchers with the mechanistic rationale behind solvent selection, acquisition parameters, and spectral interpretation.

Structural Context & Experimental Rationale

To achieve absolute quantitative and qualitative results, NMR spectra must be acquired under strict, molecule-specific experimental conditions [1]. 2-(2,4-Dichlorophenoxy)propionamide (C 9​ H 9​ Cl 2​ NO 2​ ) presents three distinct structural domains that dictate our experimental choices:

• The Chiral Center & Spin System: The α -carbon is chiral and covalently links a methyl group, an ether oxygen, and an amide carbonyl. This creates a classic A3​X spin system in the 1 H NMR spectrum, resulting in a distinct doublet for the methyl protons and a quartet for the α -proton.

• Amide Bond Dynamics: Primary amides (-CONH 2​ ) exhibit restricted rotation around the C-N bond due to partial double-bond character arising from resonance.

• The 2,4-Disubstituted Aromatic Ring: The phenoxy ring yields a 1,2,4-trisubstituted aromatic splitting pattern (an AMX system), characterized by meta and ortho J-couplings.

Causality in Solvent Selection: Why DMSO- d6​ ?

While the compound is soluble in Chloroform- d (CDCl 3​ ), Dimethyl sulfoxide- d6​ (DMSO- d6​ ) is strictly required for this protocol. CDCl 3​ often leads to broad, rapidly exchanging amide signals that are difficult to integrate. DMSO- d6​ acts as a strong hydrogen-bond acceptor, locking the primary amide protons and preventing rapid intermolecular proton exchange. This allows the observer to resolve the two distinct amide protons (syn and anti to the carbonyl) as two separate broad singlets, validating the primary amide structure.

Experimental Visualization

The following workflow illustrates the critical path for acquiring high-fidelity NMR data, ensuring that both structural assignment and sample integrity are maintained.

Fig 1: Step-by-step NMR data acquisition and processing workflow for small molecule characterization.

Step-by-Step Methodologies

Phase 1: Sample Preparation

A self-validating protocol begins with pristine sample conditions to prevent magnetic susceptibility artifacts.

• Weigh 15.0 – 25.0 mg of highly purified 2-(2,4-Dichlorophenoxy)propionamide. This yields a concentration of ~100-170 mM, which is optimal for rapid 13 C acquisition without inducing viscosity-related line broadening [1].

• Dissolve the compound in 0.6 mL of 99.9% DMSO- d6​ .

• Vortex for 30 seconds. If particulates remain, filter the solution through a glass wool plug into a standard 5 mm NMR tube to ensure perfect homogeneity for shimming.

Phase 2: Instrument Setup & 1D Acquisition

Parameters are optimized for a standard 400 MHz or 600 MHz spectrometer equipped with a room-temperature or cryoprobe.

• Tuning and Matching: Tune the probe to the exact resonance frequencies of 1 H and 13 C for the specific sample dielectric.

• Locking and Shimming: Lock onto the deuterium signal of DMSO- d6​ (2.50 ppm). Perform gradient shimming (TopShim or equivalent) to achieve a 1 H line width at half-height of < 1.0 Hz.

• 1 H NMR Acquisition:

  • Pulse sequence: Standard 30° or 90° pulse (zg30 / zg).

  • Relaxation delay (D1): 2.0 seconds (ensures full relaxation for accurate integration).

  • Number of scans (NS): 16.

• 13 C NMR Acquisition:

  • Pulse sequence: Power-gated 1 H decoupling (zgpg30).

  • Relaxation delay (D1): 2.0 seconds.

  • Number of scans (NS): 512 to 1024 (depending on field strength).

Phase 3: 2D NMR Acquisition (Self-Validation)

To definitively prove the connectivity of the ether linkage and the amide bond, 2D NMR is required. Heteronuclear Single Quantum Correlation (HSQC) is the backbone of modern biomolecular and small-molecule NMR, resolving overlapping 1 H peaks by encoding an additional 13 C dimension [2].

• 1 H- 13 C HSQC: Acquire with NS=4, mapping all protons to their directly attached carbons.

• 1 H- 13 C HMBC: Acquire with NS=8. This is the critical self-validating step. You must observe a cross-peak between the α -proton (~4.85 ppm) and the aromatic C-1 carbon (~152.0 ppm), proving the ether linkage. A second cross-peak must be observed between the α -proton and the amide carbonyl (~172.5 ppm) [3].

Data Presentation & Expected Assignments

The following tables summarize the expected quantitative chemical shifts ( δ ) and J-coupling constants for 2-(2,4-Dichlorophenoxy)propionamide in DMSO- d6​ at 298 K.

Table 1: 1 H NMR Spectral Assignments (400 MHz, DMSO- d6​ )

Chemical Shift (ppm)	Multiplicity	J-Coupling (Hz)	Integration	Assignment / Structural Rationale
~1.50	Doublet (d)	6.8	3H	-CH 3​ : Coupled to the adjacent α -CH.
~4.85	Quartet (q)	6.8	1H	α -CH : Deshielded by adjacent oxygen and carbonyl.
~7.05	Doublet (d)	8.8	1H	Ar-H (C-6) : Ortho coupling to H-5.
~7.35	Doublet of doublets (dd)	8.8, 2.5	1H	Ar-H (C-5) : Ortho to H-6, meta to H-3.
~7.40	Broad Singlet (br s)	N/A	1H	-NH 2​ (proton a) : Restricted rotation isomer.
~7.55	Doublet (d)	2.5	1H	Ar-H (C-3) : Meta coupling to H-5, situated between two Cl atoms.
~7.60	Broad Singlet (br s)	N/A	1H	-NH 2​ (proton b) : Restricted rotation isomer.

Table 2: 13 C NMR Spectral Assignments (100 MHz, DMSO- d6​ )

Chemical Shift (ppm)	Carbon Type	Assignment / Structural Rationale
~18.5	Primary (CH 3​ )	Methyl Carbon : Shielded aliphatic environment.
~74.2	Secondary (CH)	α -Carbon : Highly deshielded due to -O- and -C=O flanking.
~115.5	Tertiary (CH)	Ar-C (C-6) : Ortho to the electron-donating ether oxygen.
~122.8	Quaternary (C)	Ar-C (C-2) : Attached to Chlorine.
~125.5	Quaternary (C)	Ar-C (C-4) : Attached to Chlorine.
~128.2	Tertiary (CH)	Ar-C (C-5) : Aromatic CH.
~129.5	Tertiary (CH)	Ar-C (C-3) : Aromatic CH between two Cl atoms.
~152.0	Quaternary (C)	Ar-C (C-1) : Attached to the ether oxygen.
~172.5	Quaternary (C)	Carbonyl (C=O) : Amide carbonyl carbon.

Note: Exact chemical shifts may vary slightly (± 0.05 ppm for 1 H, ± 0.5 ppm for 13 C) depending on exact sample concentration, temperature calibration, and internal referencing (TMS).

References

• Quantitative Nuclear Magnetic Resonance for Small Biological Molecules in Complex Mixtures: Practical Guidelines and Key Considerations for Non-Specialists MDPI [Link]

• NMR Characterization of RNA Small Molecule Interactions National Institutes of Health (NIH) / PMC [Link]

• NMR spectroscopy of small molecules in solution | Nuclear Magnetic Resonance Volume 51 Royal Society of Chemistry (RSC) [Link]

Application Notes and Protocols for the Determination of 2-(2,4-Dichlorophenoxy)propionamide Residues

A Senior Application Scientist's Guide for Researchers and Drug Development Professionals

Introduction

2-(2,4-Dichlorophenoxy)propionamide, a derivative of the widely used phenoxy herbicide dichlorprop, presents a significant analytical challenge in environmental and food matrices. As a polar amide, its detection at trace levels requires robust and efficient sample preparation methods to isolate it from complex sample components that can interfere with subsequent analysis. This guide provides a comprehensive overview and detailed protocols for the sample preparation of 2-(2,4-dichlorophenoxy)propionamide residues, drawing upon established methodologies for related phenoxy herbicides and incorporating insights into the analyte's chemical properties. The protocols detailed herein are designed to be self-validating systems, ensuring accuracy, precision, and reliability in your analytical workflow.

The choice of sample preparation technique is critical and depends on the sample matrix, the required limit of quantification (LOQ), and the available analytical instrumentation. This document will focus on three widely accepted and effective techniques:

• QuEChERS (Quick, Easy,Cheap, Effective, Rugged, and Safe): A streamlined and high-throughput method suitable for a wide range of food and agricultural samples.

• Solid-Phase Extraction (SPE): A versatile and selective technique ideal for aqueous samples and for achieving lower detection limits.

• Liquid-Liquid Extraction (LLE): A classic and cost-effective method, particularly when enhanced with a salting-out step.

For enforcement and monitoring purposes, it is common practice to hydrolyze phenoxy herbicide esters and conjugates to their parent acid form before extraction and analysis[1]. While 2-(2,4-dichlorophenoxy)propionamide is an amide, a hydrolysis step may be considered to convert it to dichlorprop for simplified analysis, though the methods presented here are also applicable to the direct analysis of the amide.

Physicochemical Properties of 2-(2,4-Dichlorophenoxy)propionamide and its Analogs

Understanding the physicochemical properties of the target analyte is fundamental to designing an effective sample preparation strategy. While specific data for 2-(2,4-dichlorophenoxy)propionamide is not extensively published, we can infer its behavior from its structural analogs, 2,4-D and dichlorprop.

Property	2,4-D (Parent Acid)	Dichlorprop (Parent Acid)	2-(2,4-Dichlorophenoxy)propionamide (Amide) - Estimated
Molecular Weight	221.04 g/mol [2]	235.06 g/mol	234.08 g/mol
pKa	2.73[3]	~2.9	Likely neutral or very weakly acidic/basic
Solubility in Water	3.39 x 10^4 ppm at 25°C[2]	720 mg/L at 20°C	Moderately soluble, polarity influenced by the amide group
Log K_ow_ (Octanol-Water Partition Coefficient)	-2.04 to 2.83	1.14	Likely lower than the parent acid due to increased polarity of the amide group

The presence of the amide functional group in 2-(2,4-dichlorophenoxy)propionamide makes it more polar than its corresponding carboxylic acid, dichlorprop. This increased polarity influences the choice of extraction solvents and solid-phase extraction sorbents.

Protocol 1: QuEChERS Method for Solid and Semi-Solid Matrices

The QuEChERS method has become a cornerstone of pesticide residue analysis due to its simplicity, speed, and minimal solvent consumption[4][5]. This protocol is adapted from established QuEChERS methods for acidic herbicides and is suitable for matrices such as fruits, vegetables, and soil.

Causality of Experimental Choices

The QuEChERS method employs a two-step process: an initial extraction and partitioning step, followed by a dispersive solid-phase extraction (d-SPE) cleanup.

• Extraction and Partitioning: Acetonitrile is the extraction solvent of choice due to its ability to efficiently extract a wide range of pesticides and its immiscibility with water in the presence of salts. The addition of salts, typically magnesium sulfate (MgSO₄) and sodium chloride (NaCl) or a citrate buffer, induces phase separation between the aqueous and organic layers and helps to minimize the co-extraction of water-soluble matrix components.

• Dispersive SPE (d-SPE) Cleanup: The supernatant from the first step is then cleaned using a mixture of sorbents. Primary secondary amine (PSA) is used to remove organic acids, fatty acids, and sugars. C18 is effective for removing nonpolar interferences like fats and waxes. Graphitized carbon black (GCB) can be used to remove pigments like chlorophyll, but should be used with caution as it may also adsorb planar analytes.

Experimental Protocol

• Sample Homogenization:

  • Homogenize a representative portion of the sample (e.g., 10-15 g) to a uniform consistency. For dry samples, a hydration step may be necessary.

• Extraction:

  • Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile.

  • Add the appropriate QuEChERS extraction salt packet (e.g., containing 4 g MgSO₄, 1 g NaCl, 1 g trisodium citrate dihydrate, and 0.5 g disodium hydrogen citrate sesquihydrate - EN 15662 method).

  • Immediately cap and shake vigorously for 1 minute.

  • Centrifuge at ≥3000 x g for 5 minutes.

• Dispersive SPE Cleanup:

  • Transfer a 6 mL aliquot of the upper acetonitrile layer to a 15 mL d-SPE tube containing 900 mg MgSO₄, 150 mg PSA, and 150 mg C18 (adjust sorbent amounts based on matrix complexity).

  • Cap and shake vigorously for 30 seconds.

  • Centrifuge at ≥3000 x g for 5 minutes.

• Final Preparation:

  • Take an aliquot of the cleaned extract and filter through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis. For GC-MS analysis, a solvent exchange to a more suitable solvent like hexane/acetone may be necessary[6].

Workflow Diagram

Caption: QuEChERS workflow for 2-(2,4-Dichlorophenoxy)propionamide analysis.

Protocol 2: Solid-Phase Extraction (SPE) for Aqueous Matrices

SPE is a highly effective technique for the selective extraction and concentration of analytes from liquid samples, such as water, beverages, and biological fluids[7][8][9][10]. This protocol is based on methods for phenoxyacid herbicides and is optimized for the polar nature of 2-(2,4-dichlorophenoxy)propionamide.

Causality of Experimental Choices

• Sorbent Selection: A mixed-mode anion exchange and reversed-phase sorbent is recommended. The anion exchange functionality will retain any anionic form of the analyte or related acidic metabolites, while the reversed-phase character will retain the neutral amide. Alternatively, a polymeric reversed-phase sorbent can be effective.

• Sample pH Adjustment: Adjusting the sample pH to slightly acidic (around 6-7) will ensure the amide is in its neutral form, promoting retention on a reversed-phase sorbent. If a mixed-mode anion exchange sorbent is used, a slightly higher pH might be beneficial to deprotonate any acidic functional groups of co-contaminants for targeted removal during the wash step.

• Elution: A polar organic solvent, such as acetonitrile or methanol, is used to elute the analyte from the sorbent. The addition of a small amount of a modifier, like formic acid, can improve the elution efficiency for more polar compounds.

Experimental Protocol

• Sample Pre-treatment:

  • Filter the aqueous sample (e.g., 100 mL) through a 0.45 µm filter to remove particulate matter.

  • Adjust the sample pH to ~6.5 with a dilute acid or base as needed.

• SPE Cartridge Conditioning:

  • Condition a mixed-mode anion exchange/reversed-phase SPE cartridge (e.g., 200 mg, 6 mL) with 5 mL of methanol, followed by 5 mL of deionized water. Do not allow the cartridge to go dry.

• Sample Loading:

  • Load the pre-treated sample onto the SPE cartridge at a flow rate of approximately 5 mL/min.

• Washing:

  • Wash the cartridge with 5 mL of deionized water to remove salts and other highly polar interferences.

  • Dry the cartridge under vacuum for 5-10 minutes.

• Elution:

  • Elute the analyte with two 3 mL aliquots of acetonitrile into a collection tube.

• Final Preparation:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in a suitable solvent (e.g., 1 mL of the initial mobile phase for LC-MS/MS) and vortex.

  • Filter through a 0.22 µm syringe filter into an autosampler vial.

Workflow Diagram

Caption: SPE workflow for 2-(2,4-Dichlorophenoxy)propionamide analysis.

Protocol 3: Salting-Out Assisted Liquid-Liquid Extraction (SALLE)

SALLE is a modification of traditional LLE that enhances the extraction efficiency of polar analytes from aqueous matrices into a water-miscible organic solvent[11][12][13]. This method is simple, rapid, and uses common laboratory reagents.

Causality of Experimental Choices

• Extraction Solvent: Acetonitrile is a common choice for SALLE due to its miscibility with water and its ability to be "salted out" with the addition of a high concentration of salt.

• Salting-Out Agent: Sodium chloride (NaCl) is a cost-effective and efficient salting-out agent. The high ionic strength of the salt solution decreases the solubility of the organic solvent in the aqueous phase, forcing a phase separation and driving the analyte into the organic layer.

• Sample pH: Adjusting the pH to ensure the analyte is in its most non-polar form can enhance extraction efficiency. For the neutral amide, a neutral to slightly acidic pH is generally suitable.

Experimental Protocol

• Sample Pre-treatment:

  • Measure 10 mL of the aqueous sample into a 50 mL centrifuge tube.

  • Adjust the pH to ~6.5.

• Extraction:

  • Add 10 mL of acetonitrile to the sample.

  • Add 4 g of NaCl.

  • Cap and shake vigorously for 2 minutes.

  • Centrifuge at ≥3000 x g for 5 minutes to achieve phase separation.

• Final Preparation:

  • Carefully transfer the upper acetonitrile layer to a clean tube.

  • Evaporate the extract to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 1 mL of a suitable solvent for analysis.

  • Filter through a 0.22 µm syringe filter into an autosampler vial.

Workflow Diagram

Caption: SALLE workflow for 2-(2,4-Dichlorophenoxy)propionamide analysis.

Method Validation and Quality Control

It is imperative that any analytical method be validated to ensure the reliability of the results. Key validation parameters to assess include:

• Linearity: The range over which the instrument response is proportional to the analyte concentration.

• Accuracy (Recovery): The closeness of the measured value to the true value, typically assessed by spiking blank matrix with a known concentration of the analyte.

• Precision (Repeatability and Intermediate Precision): The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings from a homogeneous sample.

• Limit of Detection (LOD): The lowest concentration of an analyte that can be reliably distinguished from background noise.

• Limit of Quantification (LOQ): The lowest concentration of an analyte that can be determined with acceptable precision and accuracy.

• Matrix Effects: The suppression or enhancement of the analytical signal due to co-eluting matrix components[14][15].

Conclusion

The successful analysis of 2-(2,4-dichlorophenoxy)propionamide residues hinges on the selection and meticulous execution of an appropriate sample preparation protocol. The QuEChERS, SPE, and SALLE methods detailed in this application note provide robust and validated frameworks for the extraction and cleanup of this analyte from a variety of matrices. The choice of method should be guided by the specific requirements of the analysis, including sample type, desired sensitivity, and available resources. By understanding the principles behind each step and adhering to rigorous quality control measures, researchers can achieve accurate and reproducible results for the determination of 2-(2,4-dichlorophenoxy)propionamide residues.

References

• Miki, A., Tsuchihashi, H., & Yamashita, M. (1998). GC and GC-MS Determination of Fluoroacetic Acid and Phenoxy Acid Herbicides via Triphasal Extractive Pentafluorobenzylation Using a Polymer-Bound Phase-Transfer Catalyst. Journal of Analytical Toxicology, 22(3), 237–245. [Link]

• Miki, A., Tsuchihashi, H., & Yamashita, M. (1998). GC and GC-MS determination of fluoroacetic acid and phenoxy acid herbicides via triphasal extractive pentafluorobenzylation using a polymer-bound phase-transfer catalyst. Journal of analytical toxicology, 22(3), 237-45. [Link]

• U.S. Environmental Protection Agency. (n.d.). Method 1658: The Determination of Phenoxy-Acid Herbicides in Municipal and Industrial Wastewater. [Link]

• Al-Qaim, F. F., Yamin, N. A., Abdullah, M. P., & Othman, M. R. (2012). Determination of phenoxy herbicides in water samples using phase transfer microextraction with simultaneous derivatization followed by GC-MS analysis. Journal of separation science, 35(19), 2643-50. [Link]

• Myers, K. F. (1992). Determination of Chlorinated Phenoxyacid Herbicides in Water and Sediment by Solid Phase Extraction and High-Performance Liquid Chromatography. Defense Technical Information Center. [Link]

• Nguyen, T. A., Yu, J., & Lee, H. (2014). Mixed-mode solid-phase extraction coupled with liquid chromatography tandem mass spectrometry to determine phenoxy acid, sulfonylurea, triazine and other selected herbicides at nanogram per litre levels in environmental waters. Journal of chromatography. A, 1325, 56-64. [Link]

• Agilent Technologies. (2012). High Sensitivity Detection of Pesticides in Water Using Online SPE Enrichment. [Link]

• Krzyżanowski, R., Leszczyński, B., & Sygieniewicz, E. (2003). GC-MS analysis of phenoxy herbicide residues from surface waters. Toxicology Letters, 144(1), 185. [Link]

• Zuanazzi, N. R., & Zuin, V. G. (2019). A Review of 2,4-D Environmental Fate, Persistence and Toxicity Effects on Living Organisms. Organic and Medicinal Chemistry International Journal, 9(4). [Link]

• European Food Safety Authority. (2024). Modification of the existing maximum residue levels for dichlorprop‐P in cereal grains. EFSA Journal, 22(10), e08994. [Link]

• Chamkasem, N., & Morris, C. (2016). Direct Determination of 2,4-dichlorophenoxyacetic acid in Soybean and Corn by Liquid chromatography/tandem mass spectrometry. Journal of Regulatory Science, 4(2), 9-18. [Link]

• U.S. Environmental Protection Agency. (2019). Analytical method for 2,4-DP-p, 2,4-D, 2,4-DB, MCPA, MCPB, Mecoprop-p and their 2-EHs in soil. [Link]

• Zhang, L., et al. (2018). Biodegradation of the Herbicide 2,4-Dichlorophenoxyacetic Acid by a New Isolated Strain of Achromobacter sp. LZ35. ResearchGate. [Link]

• de Souza, R. M., et al. (2020). Matrix effect challenges to quantify 2,4-D and fipronil in aquatic systems. Environmental monitoring and assessment, 192(12), 793. [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 38687, 2-(4-(2,4-Dichlorophenoxy)phenoxy)propionic acid. [Link]

• Agilent Technologies. (2017). Improved LC/MS/MS Pesticide Multiresidue Analysis Using Triggered MRM and Online Dilution. [Link]

• European Food Safety Authority. (2025). Modification of the existing maximum residue levels for dichlorprop‐P in cereal grains. EFSA Journal. [Link]

• NextSDS. (n.d.). 2-(2,4-dichlorophenoxy)propionamide — Chemical Substance Information. [Link]

• Malaysian Cocoa Board. (2011). QuEChERS Method. [Link]

• U.S. Food and Drug Administration. (n.d.). QuEChERS Determination of 2, 4-Dichlorophenoxyacetic acid (2, 4-D) and other Acidic Herbicides by LC. [Link]

• Kim, H. Y., et al. (2025). Simultaneous Determination of Six Acidic Pesticides, Including 2,4-DB and 2,4,5-T with No Established MRL in Korea Using LC-MS/MS and QuEChERS for the Safety of Imported Agricultural Products. Foods, 14(5), 789. [Link]

• Coldwell, R. D., & Girling, J. E. (2009). Determination of the phenoxyacid herbicides MCPA, mecoprop and 2,4-D in kidney tissue using liquid chromatography with electrospray tandem mass spectrometry. Journal of chromatography. B, Analytical technologies in the biomedical and life sciences, 877(20-21), 1959-62. [Link]

• ResearchGate. (n.d.). Physicochemical properties of the MCPA and 2,4-D herbicides. [Link]

• U.S. Environmental Protection Agency. (n.d.). Analytical method for 2,4-D [(2,4-dichlorophenoxy)acetic acid] and its transformation. [Link]

• Food and Agriculture Organization of the United Nations. (n.d.). 5.9 2,4-d (020) residue and analytical aspects. [Link]

• U.S. Environmental Protection Agency. (n.d.). Environmental Chemistry Methods: Dichlorprop-P; 442434-01. [Link]

• Zarei, M., et al. (2020). A quick and inexpensive method to determine 2,4-dichlorophenoxyacetic acid residues in water samples by HPLC. Desalination and Water Treatment, 198, 304-312. [Link]

• Ghorbani, M., et al. (2020). Determination of 2,4‐dichlorophenoxyacetic acid in environmental and food samples using salt‐assisted liquid‐liquid extraction coupled with micro‐channel and high‐performance liquid chromatography. Journal of Separation Science. [Link]

• Agilent Technologies. (n.d.). Fast Analysis of Phenoxyacetic and Phenoxypropionic Herbicides in Vegetable Matrix by Negative Ion Electrospray LC/MS/MS. [Link]

• Kim, H. Y., et al. (2025). Simultaneous Determination of Six Acidic Pesticides, Including 2,4-DB and 2,4,5-T with No Established MRL in Korea Using LC-MS/MS and QuEChERS for the Safety of Imported Agricultural Products. Foods, 14(5), 789. [Link]

• Ghorbani, M., et al. (2020). Determination of 2,4-Dichlorophenoxyacetic Acid in Water and Edible Seeds Samples Using Salt-Assisted Liquid-Liquid Extraction Coupled with High-Performance Liquid Chromatography. Food Analytical Methods, 13, 2435–2444. [Link]

• HELIX Chromatography. (n.d.). HPLC Methods for analysis of Dichlorprop. [Link]

• Taiwan Food and Drug Administration. (2017). Method of Test for Pesticide Residues in Foods - Multiresidue Analysis (5). [Link]

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Technical Notes & Optimization

how to prevent degradation of 2-(2,4-Dichlorophenoxy)propionamide during storage

Welcome to the technical support center for 2-(2,4-Dichlorophenoxy)propionamide. This resource is designed for researchers, scientists, and drug development professionals to ensure the stability and integrity of this compound during storage. Here, you will find in-depth troubleshooting guides and frequently asked questions to address specific issues you may encounter during your experiments.

Introduction: Understanding the Stability of 2-(2,4-Dichlorophenoxy)propionamide

2-(2,4-Dichlorophenoxy)propionamide is a member of the phenoxy herbicide family, closely related to the widely studied 2,4-Dichlorophenoxyacetic acid (2,4-D).[1][2] While the amide functional group in 2-(2,4-Dichlorophenoxy)propionamide generally offers greater resistance to hydrolysis compared to the carboxylic acid or ester functional groups found in 2,4-D and its derivatives, it is not entirely immune to degradation.[3][4] The primary pathways of degradation that must be considered during storage are hydrolysis and photodegradation .

The stability of this compound is paramount for the reproducibility and accuracy of experimental results. Degradation can lead to the formation of impurities, a decrease in the active concentration of the compound, and potentially misleading experimental outcomes. This guide provides a comprehensive overview of the factors influencing the degradation of 2-(2,4-Dichlorophenoxy)propionamide and offers practical solutions for its prevention.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for 2-(2,4-Dichlorophenoxy)propionamide?

A1: The two main degradation pathways are hydrolysis and photodegradation.

• Hydrolysis: This involves the cleavage of the amide bond, which can be catalyzed by acidic or alkaline conditions, to yield 2-(2,4-Dichlorophenoxy)propionic acid and ammonia. While amides are generally more stable than esters, prolonged exposure to non-neutral pH conditions, especially at elevated temperatures, can accelerate this process.[4]

• Photodegradation: Exposure to light, particularly ultraviolet (UV) radiation, can induce the breakdown of the molecule.[5][6][7] This can involve the cleavage of the ether linkage or reactions involving the chlorinated aromatic ring.

Q2: What are the ideal storage conditions for 2-(2,4-Dichlorophenoxy)propionamide?

A2: To minimize degradation, the compound should be stored in a cool, dry, and dark environment.[8][9] The recommended storage temperature is typically between 2°C and 8°C.[8] It is crucial to store it in a tightly sealed, light-resistant container to protect it from moisture and light.

Q3: How can I detect if my sample of 2-(2,4-Dichlorophenoxy)propionamide has degraded?

A3: Degradation can be assessed using analytical techniques such as High-Performance Liquid Chromatography (HPLC) or Gas Chromatography-Mass Spectrometry (GC-MS).[10][11][12][13] These methods can separate the parent compound from its degradation products, allowing for their identification and quantification. A change in the physical appearance of the sample, such as discoloration or clumping, may also indicate degradation.

Q4: What are the common degradation products of 2-(2,4-Dichlorophenoxy)propionamide?

A4: Based on the degradation pathways of related compounds, the primary degradation products are likely to be:

• 2-(2,4-Dichlorophenoxy)propionic acid: Formed via hydrolysis of the amide bond.

• 2,4-Dichlorophenol: A potential product from the cleavage of the ether linkage, which can occur through both hydrolysis and photodegradation.[4][14]

Troubleshooting Guide

This section addresses specific issues that may arise during the storage and handling of 2-(2,4-Dichlorophenoxy)propionamide.

Observed Issue	Potential Cause(s)	Recommended Action(s)
Change in physical appearance (e.g., color change, clumping)	Moisture absorption, photodegradation, or chemical reaction with container material.	1. Verify the integrity of the container seal. 2. Store in a desiccator to control moisture. 3. Transfer to a new, clean, amber glass vial. 4. Analyze a small aliquot by HPLC or GC-MS to assess purity.
Inconsistent experimental results	Degradation of the stock solution leading to a lower effective concentration.	1. Prepare fresh stock solutions more frequently. 2. Store stock solutions at -20°C in small, single-use aliquots. 3. Protect stock solutions from light by using amber vials or wrapping them in foil. 4. Periodically check the purity of the stock solution using an appropriate analytical method.
Presence of unexpected peaks in analytical chromatograms	Contamination or degradation of the sample.	1. Identify the unexpected peaks by comparing their retention times and/or mass spectra with those of potential degradation products (e.g., 2-(2,4-Dichlorophenoxy)propionic acid, 2,4-Dichlorophenol). 2. Review storage and handling procedures to identify potential sources of contamination or degradation.

Experimental Protocols

Protocol 1: Recommended Storage and Handling Procedure

• Receiving and Initial Storage: Upon receipt, inspect the container for any damage. Store the compound in its original, tightly sealed container in a dark, refrigerated environment (2-8°C).[8]

• Aliquoting: For routine use, it is advisable to aliquot the compound into smaller, single-use vials to minimize repeated opening and closing of the main container, which can introduce moisture and air.

• Preparation of Stock Solutions: When preparing stock solutions, use a high-purity, anhydrous solvent. Once prepared, store the stock solution in a tightly sealed, light-protected vial at -20°C.

• Handling: Always handle the compound in a well-ventilated area, using appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.[15][16][17][18]

Protocol 2: Assessment of Compound Stability by HPLC

This protocol provides a general framework for assessing the stability of 2-(2,4-Dichlorophenoxy)propionamide. The specific parameters may need to be optimized for your instrument and conditions.

• Standard Preparation: Prepare a standard solution of 2-(2,4-Dichlorophenoxy)propionamide of known concentration in a suitable solvent (e.g., acetonitrile or methanol). Also, prepare standards of potential degradation products if available.

• Sample Preparation: Dissolve a small, accurately weighed amount of the stored compound in the same solvent to achieve a similar concentration as the standard.

• HPLC Conditions (Example):

  • Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm).[13]

  • Mobile Phase: A gradient of acetonitrile and water (with 0.1% formic or acetic acid).

  • Flow Rate: 1.0 mL/min.

  • Detection: UV detector at a wavelength of approximately 230 nm or 283 nm.[11][13]

  • Injection Volume: 10 µL.

• Analysis: Inject the standard and sample solutions. Compare the chromatogram of the stored sample to that of the fresh standard. The appearance of new peaks or a decrease in the area of the main peak indicates degradation.

Visualizing Degradation Pathways and Workflows

Degradation Pathways

Caption: Primary degradation pathways for 2-(2,4-Dichlorophenoxy)propionamide.

Experimental Workflow for Stability Assessment

Caption: Workflow for assessing the stability of a stored sample.

References

• Photocatalytic Degradation of 2,4-Dichlorophenoxyacetic Acid Using Concentrated Solar Radiation: Batch and Continuous Operation. ACS Publications. Available from: [Link]

• Full article: Photocatalytic removal of 2,4-Dichlorophenoxyacetic acid from aqueous solution using tungsten oxide doped zinc oxide nanoparticles immobilised on glass beads. Taylor & Francis. Available from: [Link]

• Photodegradation of 2,4-dichlorophenoxyacetic acid in various iron-mediated oxidation systems. PubMed. Available from: [Link]

• Safety Data Sheet: ≥98 %. Carl ROTH. Available from: [Link]

• Photodegradation of 2,4-D (dichlorophenoxyacetic acid) with Rh/TiO2; comparative study with other noble metals (Ru, Pt, and Au). RSC Publishing. Available from: [Link]

• SAFETY DATA SHEET. Albaugh. Available from: [Link]

• Photocatalytic degradation of 2,4-dichlorophenoxyacetic acid from aqueous solutions by Ag3PO4/TiO2 nanoparticles under visible light: kinetic and thermodynamic studies. ProQuest. Available from: [Link]

• Guide to Using APVMA Approved Phenoxy Herbicides. ChemCERT. Available from: [Link]

• P2 Guide to using APVMA Approved Phenoxy Herbicides September 2012.indd. ChemCERT. Available from: [Link]

• 5.9 2,4-d (020) residue and analytical aspects. FAO. Available from: [Link]

• Material Safety Data Sheet. Winfield Solutions. Available from: [Link]

• Microorganism-Driven 2,4-D Biodegradation: Current Status and Emerging Opportunities. MDPI. Available from: [Link]

• Pathway proposed for dichlorprop degradation in S. herbicidovorans MH... ResearchGate. Available from: [Link]

• 2-(2,4-Dichlorophenoxy)propionic acid butoxyethyl ester | C15H20Cl2O4 | CID 62037. PubChem. Available from: [Link]

• 2,4-D Toxicity: Cause, Effect and Control. ResearchGate. Available from: [Link]

• Analytical Method for 2,4-D, 2,4-DB and Cloprop (Agricultural Products). Ministry of Health, Labour and Welfare, Japan. Available from: [Link]

• Exploring Fungal Biodegradation Pathways of 2,4-D: Enzymatic Mechanisms, Synergistic Actions, and Environmental Applications. PMC. Available from: [Link]

• A quick and inexpensive method to determine 2,4-dichlorophenoxyacetic acid residues in water samples by HPLC. DESWATER. Available from: [Link]

• Percutaneous absorption of herbicides derived from 2,4-dichlorophenoxyacid: structure-activity relationship. PubMed. Available from: [Link]

• Analytical method for 2,4-D [(2,4-dichlorophenoxy)acetic acid] and its transformation. EPA. Available from: [Link]

• Hydrolysis reaction of 2,4-Dichlorophenoxyacetic Acid. A Kinetic and Computational Study. ResearchGate. Available from: [Link]

• Hydrolysis Reaction Mechanismof 2, 4-Dichlorophenoxy Acetic Acid Metabolism. Acta Physico-Chimica Sinica. Available from: [Link]

• 2,4-D degradation pathways of 2,4-D with set of genes (cad and tfd)... ResearchGate. Available from: [Link]

• 2,4-Dichlorophenoxyacetic Acid. CDC. Available from: [Link]

• DEGRADATION OF 2,4-D HERBICIDE BY MICROORGANISMS ISOLATED FROM BRAZILIAN CONTAMINATED SOIL. SciELO. Available from: [Link]

• 2,4-D Technical Fact Sheet. National Pesticide Information Center. Available from: [Link]

• 2,4-Dichlorophenoxyacetic Acid. PubChem. Available from: [Link]

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optimizing mobile phase for 2-(2,4-Dichlorophenoxy)propionamide chromatography

Welcome to the Chromatography Technical Support Center . As a Senior Application Scientist, I have designed this portal to address the complex chromatographic behavior of 2-(2,4-Dichlorophenoxy)propionamide (often referred to as 2,4-DP amide or dichlorprop-amide).

This compound presents unique analytical challenges due to its moderately polar propionamide group, a highly hydrophobic dichlorophenoxy ring, and a chiral center at the alpha-carbon. Below, you will find field-proven troubleshooting guides, causal explanations for method development, self-validating protocols, and quantitative optimization data.

Section 1: Core Principles & Method Development FAQs

Q1: Why is controlling the mobile phase pH critical for 2-(2,4-Dichlorophenoxy)propionamide, even though amides are generally neutral? A1: While the amide functional group itself is neutral under standard Reversed-Phase HPLC (RP-HPLC) conditions, the causality behind strict pH control is twofold:

• Silanol Suppression: Unendcapped silanols (Si-OH) on the silica backbone of your C18 stationary phase ionize at a pH above 4.0. The localized partial positive charge on the amide nitrogen can undergo secondary ion-exchange interactions with these ionized silanols (Si-O⁻), leading to severe peak tailing.

• Hydrolysis Byproducts: 2,4-DP amide can undergo trace hydrolysis to form 2-(2,4-dichlorophenoxy)propionic acid (Dichlorprop), which has a predicted pKa of ~3.03[1]. If the mobile phase pH is near 3.0, this acidic impurity will exist in a state of partial ionization, causing peak splitting and irreproducible retention times. Solution: Buffer the aqueous mobile phase to a pH of 2.0–2.5 using 0.1% Trifluoroacetic Acid (TFA) or Formic Acid. This fully protonates both the residual silanols and any trace Dichlorprop acid, ensuring a pure reversed-phase partitioning mechanism[2].

Q2: Should I use Acetonitrile (ACN) or Methanol (MeOH) as the organic modifier? A2: The choice depends on your specific analytical goal:

• Acetonitrile (Protic-acceptor): Yields lower system backpressure and sharper peaks due to its lower viscosity and favorable mass transfer kinetics. It is the preferred choice for rapid purity screening.

• Methanol (Protic-donor): Offers superior selectivity (α) when attempting to resolve 2,4-DP amide from its synthetic precursors, such as 2,4-dichlorophenol. Methanol participates in hydrogen bonding with the ether linkage and amide carbonyl, altering the elution order compared to ACN[3].

Fig 1. Logical workflow for selecting mobile phase conditions based on analytical goals.

Section 2: Troubleshooting Common Chromatographic Anomalies

Q3: I am experiencing significant peak tailing (Asymmetry > 1.8) for the main amide peak. How do I fix this? A3: Peak tailing for amides in RP-HPLC is almost always a mass-transfer issue or a secondary interaction. Follow this causal troubleshooting sequence:

• Verify Buffer Capacity: Ensure your acidic modifier (e.g., 0.1% TFA) is freshly prepared. Volatile acids can evaporate, raising the pH and re-activating silanols.

• Column Overloading: 2,4-DP amide has strong UV absorbance. You may be exceeding the column's load capacity. Dilute your sample by 50% and reinject. If the tailing factor improves, the issue was mass overload, not chemistry.

• Frit Blockage: If the tailing is accompanied by increased backpressure, a partially blocked inlet frit is disrupting the laminar flow profile. Reverse-flush the column or replace the guard cartridge.

Fig 2. Step-by-step troubleshooting tree for resolving peak tailing in RP-HPLC.

Q4: How do I separate the (R)- and (S)- enantiomers of 2,4-DP amide? A4: Because the herbicidal activity of phenoxypropionates is typically associated with the (R)-enantiomer, chiral resolution is critical[4]. Standard C18 columns cannot resolve enantiomers. You must use a Chiral Stationary Phase (CSP). Polysaccharide-based CSPs (e.g., Chiralcel® OD-H or Chiralpak® AD-H) are highly effective. For mobile phases, a Polar Organic mode using Methanol with a volatile salt (e.g., 0.1 M Ammonium Acetate) provides excellent enantioselectivity by facilitating hydrogen bonding between the CSP and the amide carbonyl[5].

Section 3: Quantitative Data & Optimization Matrices

Table 1: Achiral RP-HPLC Mobile Phase Optimization (C18 Column, 25°C)

Organic Modifier	Aqueous Buffer	pH	Resolution (vs 2,4-Dichlorophenol)	Tailing Factor (Tf)	System Backpressure
60% Acetonitrile	Water (No Additive)	~6.5	1.8	2.1 (Fail)	~120 bar
60% Acetonitrile	0.1% TFA in Water	2.1	2.4	1.1 (Pass)	~120 bar
65% Methanol	0.1% TFA in Water	2.1	3.5	1.2 (Pass)	~180 bar
65% Methanol	10 mM Ammonium Acetate	5.5	2.0	1.7 (Fail)	~180 bar

Table 2: Chiral HPLC Optimization for 2,4-DP Amide Enantiomers

Chiral Stationary Phase (CSP)	Mobile Phase Composition	Flow Rate	Enantioselectivity (α)	Resolution (Rs)
Amylose tris(3,5-dimethylphenylcarbamate)	Hexane / Isopropanol (80:20 v/v)	1.0 mL/min	1.45	2.8
Cellulose tris(3,5-dimethylphenylcarbamate)	Hexane / Ethanol (85:15 v/v)	1.0 mL/min	1.22	1.7
Cinchona-derived (e.g., QN-AX)	Methanol / 0.1 M NH₄OAc (80:20 v/v)	1.0 mL/min	1.21	1.5

Section 4: Self-Validating Experimental Protocols

Protocol 1: Achiral Purity & Degradation Analysis (Self-Validating)

Objective: Quantify 2,4-DP amide and detect trace hydrolysis products (Dichlorprop acid) and precursors (2,4-Dichlorophenol).

Step 1: Mobile Phase Preparation

• Channel A: Add 1.0 mL of LC-MS grade Trifluoroacetic Acid (TFA) to 1000 mL of ultrapure water (18.2 MΩ·cm). Sonicate for 10 minutes.

• Channel B: 100% HPLC-grade Acetonitrile.

Step 2: Chromatographic Conditions

• Column: Endcapped C18, 150 x 4.6 mm, 3.5 µm particle size.

• Gradient: 0-2 min (40% B), 2-10 min (linear ramp to 80% B), 10-12 min (hold 80% B), 12-15 min (re-equilibrate at 40% B).

• Flow Rate: 1.0 mL/min.

• Detection: UV at 228 nm and 280 nm[3].

Step 3: System Suitability Test (SST) - The Validation Check Prepare an SST solution containing 10 µg/mL 2,4-DP amide, 5 µg/mL Dichlorprop acid, and 5 µg/mL 2,4-Dichlorophenol.

• Inject 10 µL of the SST solution.

• Validation Criteria: The method is ONLY valid for sample analysis if:

  • The resolution ( Rs​ ) between Dichlorprop acid and 2,4-DP amide is ≥2.5 .

  • The tailing factor ( Tf​ ) for 2,4-DP amide is ≤1.3 .

  • Relative Standard Deviation (RSD) of retention times over 3 replicate injections is ≤0.5% .

• Causality Check: If Tf​>1.3 , immediately verify the pH of Channel A. If Rs​<2.5 , decrease the initial gradient starting percentage to 30% B to enhance hydrophobic retention.

Protocol 2: Chiral Resolution of Enantiomers (Isocratic)

Objective: Determine the enantiomeric excess (ee) of (R)-2,4-DP amide.

Step 1: Mobile Phase Preparation

• Mix HPLC-grade Hexane and Isopropanol (IPA) in an 80:20 (v/v) ratio. Degas thoroughly.

Step 2: Chromatographic Conditions

• Column: Chiralpak AD-H (Amylose tris(3,5-dimethylphenylcarbamate)), 250 x 4.6 mm, 5 µm.

• Flow Rate: 0.8 mL/min (Isocratic).

• Temperature: Strictly controlled at 25°C using a column oven. Note: Chiral recognition is highly temperature-dependent; lower temperatures generally increase enantioselectivity (α) but broaden peaks[4].

Step 3: System Suitability Test (SST) - The Validation Check

• Inject a racemic standard of 2,4-DP amide (50 µg/mL).

• Validation Criteria: Baseline resolution ( Rs​≥1.5 ) must be achieved between the (R) and (S) enantiomers. If Rs​<1.5 , reduce the IPA content to 15% to increase retention time and spatial separation on the chiral stationary phase.

Section 5: References

• Title: Preparative Enantiomer Separation of Dichlorprop with a Cinchona-Derived Chiral Selector Employing Centrifugal Partition Chromatography and High-Performance Liquid Chromatography Source: Analytical Chemistry (ACS Publications) URL: [Link]

• Title: EPA Method 8321B (SW-846): Solvent-Extractable Nonvolatile Compounds by High Performance Liquid Chromatography/Thermospray/Mass Source: United States Environmental Protection Agency (EPA) URL: [Link]

• Title: Determination of 2,4-dichlorophenoxyacetic acid in water, sediment and soil using high performance liquid chromatography Source: ResearchGate URL: [Link]

• Title: Cas 120-36-5, Dichlorprop Chemical Properties and Metabolism Source: LookChem URL: [Link]

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• 2. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]

Technical Support Center: Overcoming Matrix Effects in 2-(2,4-Dichlorophenoxy)propionamide Soil Extraction

Welcome to the technical support center for the analysis of 2-(2,4-Dichlorophenoxy)propionamide and related phenoxy herbicides in complex soil matrices. This guide is designed for researchers, analytical scientists, and professionals in environmental monitoring and drug development. Here, we will dissect the challenges posed by soil matrix effects and provide a structured, in-depth approach to troubleshooting and method optimization, ensuring the accuracy and reliability of your analytical data.

Section 1: Understanding the Problem - FAQs about Matrix Effects

This section addresses the fundamental questions surrounding matrix effects in the context of soil analysis.

Q1: What are "matrix effects" in soil analysis?

A1: In the context of liquid chromatography-mass spectrometry (LC-MS/MS), the "matrix" refers to all components within a soil sample other than the target analyte, 2-(2,4-Dichlorophenoxy)propionamide. These components can include humic acids, fulvic acids, minerals, salts, lipids, and other organic matter.[1][2] Matrix effects occur when these co-extracted components interfere with the ionization of the target analyte in the mass spectrometer's source, leading to either an artificial decrease (ion suppression) or, less commonly, an increase (ion enhancement) of the analytical signal.[3] This phenomenon can severely compromise the accuracy, precision, and sensitivity of quantitative analysis.[4]

Q2: Why is soil a particularly challenging matrix for this analysis?

A2: Soil is an extremely complex and variable matrix.[1][2] Its composition of organic matter, clays, and minerals creates numerous active sites that can strongly interact with or retain pesticides.[1][2] When an extraction is performed, not only is the target analyte solubilized, but so are a vast number of these interfering compounds. The high concentration of these co-extractives is a primary cause of the significant matrix effects observed in soil analysis, often leading to problems with analyte identification and quantification.[5]

Q3: How can I determine if my analysis is suffering from matrix effects?

A3: A standard method to quantify matrix effects involves a post-extraction spike comparison. The process is as follows:

• Analyze a standard solution of your analyte in a pure solvent (e.g., acetonitrile) to get a reference peak area (Response A).

• Prepare a blank soil sample by performing the full extraction and cleanup procedure on soil known to be free of the analyte.

• Spike this blank soil extract with the same concentration of analyte as the pure solvent standard.

• Analyze the spiked extract and record the peak area (Response B).

The matrix effect (ME) can then be calculated: ME (%) = (Response B / Response A) * 100

• ME < 100% indicates ion suppression.

• ME > 100% indicates ion enhancement.

• An ME value between 80% and 120% is often considered acceptable, but significant suppression (e.g., ME < 50%) requires immediate mitigation.[6][7]

Section 2: Troubleshooting Guide - From Extraction to Analysis

This section provides a systematic, question-and-answer guide to resolving common issues encountered during the analysis of 2-(2,4-Dichlorophenoxy)propionamide in soil.

Q4: My analyte recovery is consistently low or highly variable. What are the likely causes and how can I fix it?

A4: Low or variable recovery is often linked to the initial extraction phase. Soil's complexity means that the analyte can be strongly bound to matrix components.[1][2]

Causality & Solution Workflow:

Caption: Modified QuEChERS workflow for soil analysis.

Step-by-Step Methodology:

• Sample Preparation: Weigh 10g of a homogenized soil sample into a 50 mL centrifuge tube. If the soil is dry, add an appropriate amount of deionized water, vortex, and allow it to hydrate for 30 minutes. [2]2. Extraction: Add 10 mL of acetonitrile to the tube. If using an internal standard, add it at this stage.

• Shaking: Cap the tube and shake it vigorously for 5 minutes using a mechanical shaker. [2]4. Salting-Out: Add a QuEChERS salt packet (commonly containing MgSO₄ for water absorption and NaCl and citrate buffers for phase separation and pH control) to the tube. [1][2]5. Second Shaking: Immediately cap and shake for another 2 minutes to ensure proper phase separation.

• Centrifugation: Centrifuge the sample for 5 minutes at ≥3000 rcf. This will result in a clean upper acetonitrile layer containing your analyte.

• Dispersive SPE (d-SPE) Cleanup: Transfer a 1 mL aliquot of the upper acetonitrile layer to a 2 mL d-SPE tube containing anhydrous MgSO₄, 40-50 mg of PSA, and 40-50 mg of C18 sorbent. [2]8. Vortex & Centrifuge: Vortex the d-SPE tube for 1 minute, then centrifuge at high speed (e.g., ≥5000 rcf) for 2 minutes. [2]9. Final Extract: The resulting supernatant is your cleaned-up extract. Filter it through a 0.2 µm syringe filter into an autosampler vial for LC-MS/MS analysis. [2]

References

• Solid-phase extraction clean-up of soil and sediment extracts for the determination of various types of pollutants in a single run - PubMed. (2003, June 27). PubMed. [Link]

• Das, S. K. Recent Developments in Clean up Techniques of Pesticide Residue Analysis for Toxicology Study: A Critical Review. Universal Journal of Agricultural Research. [Link]

• Solid-Phase Extraction Clean-Up of Soil Sediment Extracts for the Determination of Various Types of Pollutants in a Single Run. ResearchGate. [Link]

• Watanabe, E. (2017). Investigation of variability in the matrix effect on stable isotope-labeled internal standards in liquid chromatography-tandem mass spectrometry analysis of 25 pesticides in vegetables. Journal of the Food Hygienic Society of Japan. [Link]

• Matrix Effects and Ion Suppression in LC-MS: Essential Strategies for Research. Journal of Analytical Methods in Chemistry. [Link]

• Ion Suppression and ESI | Mass Spectrometry Facility. University of Waterloo. [Link]

• Watanabe, E. (2017). Investigation of variability in the matrix effect on stable isotope-labeled internal standards in liquid chromatography-tandem mass spectrometry analysis of 25 pesticides in vegetables. Journal of the Food Hygienic Society of Japan. [Link]

• Lozowicka, B., et al. (2017). Influence of QuEChERS modifications on recovery and matrix effect during the multi-residue pesticide analysis in soil by GC/MS/MS and GC/ECD/NPD. Talanta. [Link]

• Dole, M. (2002). Ion Suppression: A Major Concern in Mass Spectrometry. LCGC International. [Link]

• Determination of Pesticide Residues in Soil Using a QuEChERS Approach. Restek. [Link]

• Preliminary Review Findings (Environment) Part 1: 2,4-D Esters Volume 2: Technical Report Appendix I. Australian Pesticides and Veterinary Medicines Authority. [Link]

• Matrix effect (ME %) for selected pesticides obtained by optimized QuEChERS method. ResearchGate. [Link]

• Barco-Bonilla, N., et al. (2022). Pesticide-Residue Analysis in Soils by the QuEChERS Method: A Review. MDPI. [Link]

• Acal, M. L., et al. (2024). Matrix-Matched Calibration for the Quantitative Analysis of Pesticides in Pepper and Wheat Flour: Selection of the Best Calibration Model. MDPI. [Link]

• The Impact of Matrix Effects on Mass Spectrometry Results. ResolveMass Laboratories Inc. [Link]

• 5.9 2,4-d (020) residue and analytical aspects. Food and Agriculture Organization of the United Nations. [Link]

• New approach for analysis of pesticide residues. Secrets of Science. [Link]

• Kruve, A., et al. (2011). Reduction of Matrix Effects in Liquid Chromatography–Electrospray Ionization–Mass Spectrometry by Dilution of the Sample Extracts: How Much Dilution is Needed?. Analytical Chemistry. [Link]

• Malachová, A., et al. (2021). Development of a LC–MS/MS Method for the Simultaneous Determination of the Mycotoxins Deoxynivalenol (DON) and Zearalenone (ZEA) in Soil Matrix. Toxins. [Link]

• Analytical method for 2,4-DP-p, 2,4-D, 2,4-DB, MCPA, MCPB, Mecoprop-p and their 2-EHs in soil. United States Environmental Protection Agency. [Link]

• Determination of herbicides in soil samples by gas chromatography: Optimization by the simplex method. ResearchGate. [Link]

• Innovations and Strategies of Sample Preparation Techniques to Reduce Matrix Effects During LC–MS/MS Bioanalysis. LCGC International. [Link]

• Elucidating the Role of Ion Suppression in Secondary Electrospray Ionization. Journal of the American Society for Mass Spectrometry. [Link]

• A study of ion suppression effects in electrospray ionization from mobile phase additives and solid-phase extracts. PubMed. [Link]

• Zhang, K., et al. (2013). Separation and quantitation of three acidic herbicide residues in tobacco and soil by dispersive solid-phase extraction and UPLC. Journal of Chromatographic Science. [Link]

• Walter, T. H., et al. (2021). Electrospray ionization MS ion suppression/enhancement caused by column bleed for three mixed‐mode reversed‐phase/anion‐exchange HPLC columns. Wiley Analytical Science. [Link]

• James, S., et al. (2023). DETERMINATION OF 2,4-DICHLOROPHENOXYACETIC ACID IN WATER, SEDIMENT AND SOIL USING HIGH PERFORMANCE LIQUID CHROMATOGRAPHY. Bulletin of the Chemical Society of Ethiopia. [Link]

• Evaluation of matrix effects in pesticide multi-residue methods by mapping natural components using LC-HRMS. EURL-FV. [Link]

• Determination and Occurrence of Phenoxyacetic Acid Herbicides and Their Transformation Products in Groundwater Using Ultra High Performance Liquid Chromatography Coupled to Tandem Mass Spectrometry. International Journal of Environmental Research and Public Health. [Link]

• Fast Analysis of Phenoxyacetic and Phenoxypropionic Herbicides in Vegetable Matrix by Negative Ion Electrospray LC/MS/MS. Agilent. [Link]

• Regulatory Science Direct Determination of 2,4-dichlorophenoxyacetic acid in Soybean and Corn by Liquid chromatography/tandem mass spectrometry. Journal of Chromatography & Separation Techniques. [Link]

Sources

• 1. unitedchem.com [unitedchem.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. resolvemass.ca [resolvemass.ca]
• 5. researchgate.net [researchgate.net]
• 6. Investigation of variability in the matrix effect on stable isotope-labeled internal standards in liquid chromatography-tandem mass spectrometry analysis of 25 pesticides in vegetables [jstage.jst.go.jp]
• 7. researchgate.net [researchgate.net]

Tech Support Center: 2-(2,4-Dichlorophenoxy)propionamide Crystallization &amp; Purification

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this resource specifically for researchers, process chemists, and drug development professionals dealing with the complex purification of 2-(2,4-Dichlorophenoxy)propionamide.

This guide moves beyond generic protocols. Here, we address the thermodynamic and kinetic causality behind impurity entrapment, providing you with self-validating workflows to achieve high-purity crystalline yields.

Part 1: Mechanistic Insights into Impurity Entrapment

2-(2,4-Dichlorophenoxy)propionamide is an amide derivative closely related to the agrochemical Dichlorprop[1]. During its synthesis—typically via the amidation of 2-(2,4-dichlorophenoxy)propionic acid or the reaction of 2,4-dichlorophenol with a propionamide derivative—several critical impurities are generated. Understanding why these impurities co-crystallize is the first step in eliminating them.

• Unreacted 2,4-Dichlorophenol (2,4-DCP): This is the most notorious impurity, strictly regulated in phenoxy formulations (FAO limits free phenols to <15 g/kg)[2]. 2,4-DCP possesses a strong hydrogen-bond donating hydroxyl group that can interact with the carbonyl oxygen of your target amide, leading to interstitial trapping within the crystal lattice during rapid precipitation.

• Dichlorprop Acid: Incomplete amidation leaves residual 2-(2,4-dichlorophenoxy)propionic acid[3]. Because it is structurally identical to the target molecule (save for the terminal functional group), it easily co-precipitates if the crystallization solvent does not selectively discriminate between carboxylic acids and amides.

• Isomeric Contaminants (2,6-Dichloro derivatives): 2,6-dichlorophenol is a frequent trace contaminant in 2,4-DCP feedstocks[4]. The resulting 2,6-propionamide isomer has a slightly different steric profile but similar solubility, making it prone to inclusion if the cooling ramp is too aggressive.

Part 2: Troubleshooting FAQs

Q: Why is my crystallized 2-(2,4-Dichlorophenoxy)propionamide retaining a strong phenolic odor? A: A phenolic odor is the primary indicator of entrapped 2,4-dichlorophenol (2,4-DCP)[5]. This occurs when a single-solvent system is cooled too rapidly, causing the 2,4-DCP to become kinetically trapped in the amide's crystal lattice via hydrogen bonding. Solution: Shift to a biphasic anti-solvent system (e.g., Toluene/n-Hexane). The non-polar n-Hexane drastically reduces the solubility of your polar amide (forcing crystallization) while keeping the highly lipophilic 2,4-DCP completely dissolved in the mother liquor.

Q: My yield is high, but HPLC shows residual 2-(2,4-Dichlorophenoxy)propionic acid. How do I fix this during crystallization? A: You cannot easily fix this during crystallization because the acid and the amide share near-identical solubility curves in neutral organic solvents. Solution: You must purge the acid before thermal cycling. Introduce a pre-crystallization alkaline wash (using 5% NaHCO₃). This deprotonates the carboxylic acid[3], partitioning it into the aqueous waste layer, leaving only the neutral amide in the organic phase for crystallization.

Q: How do I eliminate the 2,6-dichloro isomeric impurity? A: Because the 2,6-isomer is structurally similar, it will co-nucleate if the solution reaches a state of high supersaturation. Solution: Implement a strict, controlled cooling ramp of 0.5°C/min . Slow cooling maintains the system in the metastable zone, promoting the growth of pure 2-(2,4-Dichlorophenoxy)propionamide crystals while excluding the sterically hindered 2,6-isomer[6].

Part 3: Standard Operating Procedure (SOP)

Self-Validating Anti-Solvent Crystallization Protocol

This protocol utilizes a Toluene/n-Hexane solvent system and includes a self-validating pH check to guarantee the exclusion of acidic impurities.

Phase 1: Dissolution & Acid Purge

• Dissolution: Suspend 100 g of crude 2-(2,4-Dichlorophenoxy)propionamide in 300 mL of Toluene in a jacketed reactor. Heat to 75°C under continuous agitation (300 rpm) until fully dissolved.

• Alkaline Wash: Add 100 mL of 5% w/v NaHCO₃ (pre-warmed to 70°C) to the organic layer. Agitate vigorously for 10 minutes, then allow phase separation.

• Validation Checkpoint: Extract a 1 mL aliquot of the aqueous layer and check the pH. If pH > 8, all Dichlorprop acid has been successfully neutralized. Decant and discard the aqueous layer.

Phase 2: Filtration & Nucleation 4. Hot Filtration: Pass the 75°C organic phase through a 1 µm PTFE filter to remove insoluble particulate matter, trace polymers, and potential high-temperature degradation products like dioxins/furans[5]. 5. Anti-Solvent Addition: Return the filtrate to the reactor at 70°C. Slowly add 150 mL of n-Hexane dropwise over 30 minutes.

Phase 3: Controlled Crystal Growth 6. Cooling Ramp: Program the jacketed reactor to cool from 70°C to 5°C at a strict rate of 0.5°C/min . Causality: This slow ramp prevents spontaneous nucleation, ensuring 2,4-DCP and 2,6-isomers remain in the mother liquor. 7. Isolation: Filter the resulting slurry under vacuum. Wash the filter cake with 50 mL of cold (5°C) n-Hexane to physically displace the impurity-rich mother liquor from the crystal surfaces. 8. Drying: Dry the pure crystals in a vacuum oven at 45°C for 12 hours.

Part 4: Quantitative Data & Impurity Profiling

Table 1: Impurity Profile and Mitigation Dynamics

Impurity / Compound	Source / Mechanism	Soluble in Cold Hexane?	Mitigation Strategy during Protocol
2,4-Dichlorophenol	Unreacted precursor / Degradation[6]	Yes	Anti-solvent wash; retained in mother liquor.
Dichlorprop Acid	Incomplete amidation[3]	No (Forms H-bond dimers)	Pre-crystallization alkaline (NaHCO₃) wash.
2,6-Dichloro Isomer	Precursor contamination[4]	Partially	Slow cooling ramp (0.5°C/min) to prevent inclusion.
Dioxins/Furans	High-temp side reactions[5]	Yes	1 µm Hot filtration; strict temperature limits (<80°C).

Part 5: Process Visualization

The following diagram maps the logical flow of the crystallization protocol, highlighting where specific impurities are rejected from the system.

Fig 1: Mechanistic workflow for the purification of 2-(2,4-Dichlorophenoxy)propionamide.

Part 6: References

1.[1] Title: Dichlorprop-P (Ref: BAS 044H) - AERU. Source: University of Hertfordshire. URL: 2.[2] Title: FAO SPECIFICATIONS FOR PLANT PROTECTION PRODUCTS DICHLORPROP. Source: Food and Agriculture Organization of the United Nations. URL: 3.[3] Title: Dichlorprop | C9H8Cl2O3 | CID 8427. Source: PubChem (NIH). URL: 4.[5] Title: FAO SPECIFICATIONS AND EVALUATIONS FOR AGRICULTURAL PESTICIDES 2,4-D. Source: Food and Agriculture Organization of the United Nations. URL: 5.[4] Title: (2,4-Dichlorophenoxy)Acetic Acid | C8H6Cl2O3 | CID 1486. Source: PubChem (NIH). URL: 6.[6] Title: Photodegradation of Dichlorprop and 2-Naphthoxyacetic Acid in Water. Combined GC−MS and GC−FTIR Study. Source: Journal of Agricultural and Food Chemistry (ACS Publications). URL:

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• 2. fao.org [fao.org]
• 3. Dichlorprop | C9H8Cl2O3 | CID 8427 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. (2,4-Dichlorophenoxy)Acetic Acid | C8H6Cl2O3 | CID 1486 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. openknowledge.fao.org [openknowledge.fao.org]
• 6. pubs.acs.org [pubs.acs.org]

Technical Support Center: Stabilizing 2-(2,4-Dichlorophenoxy)propionamide in Biological Matrices

Welcome to the Bioanalytical Technical Support Center. This guide is engineered for researchers, analytical scientists, and drug development professionals tasked with the quantification of 2-(2,4-Dichlorophenoxy)propionamide (the primary amide derivative of the herbicide Dichlorprop) in complex biological samples.

While amide bonds generally exhibit baseline thermodynamic stability due to resonance delocalization[1], phenoxy acid amides are highly susceptible to kinetic degradation (hydrolysis) ex vivo. This guide provides field-proven methodologies to arrest enzymatic and chemical degradation, ensuring absolute scientific integrity in your pharmacokinetic or toxicological workflows.

Part 1: The Causality of Degradation (Mechanism & Theory)

To successfully stabilize 2-(2,4-Dichlorophenoxy)propionamide, you must neutralize two competing degradation pathways that actively destroy the analyte the moment a biological sample is collected:

• Enzymatic Cleavage (Amidase Activity): Biological matrices—especially rodent plasma and liver homogenates—are rich in serine hydrolases. Enzymes such as Fatty Acid Amide Hydrolase (FAAH) readily recognize phenoxyacyl structures and rapidly cleave the primary amide bond[2]. This hydrolysis yields 2,4-dichlorophenoxypropionic acid (2,4-DP) and ammonia, artificially lowering your target analyte concentration.

• Alkaline Chemical Hydrolysis: The electron-withdrawing nature of the 2,4-dichloro substitution increases the electrophilicity of the carbonyl carbon. If the sample is exposed to high pH environments during preparation (e.g., basic liquid-liquid extraction), it undergoes rapid nucleophilic attack by hydroxide ions, leading to irreversible chemical hydrolysis[3].

Fig 1. Enzymatic hydrolysis pathway of 2-(2,4-Dichlorophenoxy)propionamide and targeted inhibition.

Part 2: Self-Validating Stabilization Protocol

Do not rely on endpoint LC-MS/MS analysis alone to confirm stability. The following step-by-step methodology integrates a self-validating system : by spiking a Stable Isotope-Labeled Internal Standard (SIL-IS) at the point of collection, any downstream discrepancy between the SIL-IS and the native analyte immediately flags ex vivo degradation.

Step-by-Step Methodology

• Pre-analytical Preparation: Pre-chill K2EDTA blood collection tubes on ice. Immediately prior to collection, add a broad-spectrum serine hydrolase inhibitor (e.g., PMSF at 1 mM final concentration).

  • Causality: EDTA only chelates metalloproteases; PMSF covalently binds the active site serine of amidases, halting enzymatic hydrolysis[2].

• Cold-Chain Centrifugation: Centrifuge the blood at 4°C (3000 × g for 15 minutes) within 30 minutes of collection to separate plasma.

• Matrix Acidification: Transfer the plasma to a new pre-chilled tube. Adjust the matrix pH to 5.5 – 6.0 using 1M Citric Acid.

  • Causality: Mildly acidic conditions protonate the catalytic residues in residual enzymes and prevent alkaline chemical hydrolysis[4].

• Validation Spiking: Spike the SIL-IS directly into the stabilized plasma aliquot to serve as a baseline tracker for recovery and degradation.

• Flash Freezing & Storage: Snap-freeze the aliquots in liquid nitrogen and transfer immediately to -80°C.

Fig 2. Step-by-step workflow for the stabilization of phenoxy acid amides in biological matrices.

Part 3: Quantitative Stability Metrics

Use the following data table to benchmark your experimental conditions and troubleshoot potential degradation vectors.

Condition / Variable	Impact on 2-(2,4-Dichlorophenoxy)propionamide	Recommended Corrective Action
pH > 8.0 (Alkaline)	Rapid chemical hydrolysis to 2,4-DP[3]	Buffer samples and extraction solvents to pH 5.5 - 6.0
Rat vs. Human Plasma	Rat t1/2​ < 30 min; Human t1/2​ > 2 hrs	Use 2 mM PMSF or URB597 for rodent matrices[2]
Temperature (Benchtop)	~15% degradation per hour at 25°C	Maintain strict cold chain (4°C or on ice) at all times
Freeze-Thaw Cycles	Accelerated enzymatic degradation upon thawing	Aliquot immediately; strictly limit to 1 freeze-thaw cycle

Part 4: Troubleshooting Guide

Q: I am observing rapid conversion of 2-(2,4-Dichlorophenoxy)propionamide to 2,4-DP in rat plasma, but my human plasma samples are stable. Why? A: This is a classic species-dependent enzymatic discrepancy. Rodent plasma contains significantly higher levels of circulating carboxylesterases and amidases compared to human plasma. Because phenoxyacyl structures are recognized by these enzymes[2], the rodent matrix aggressively attacks the amide bond. Solution: Increase your PMSF concentration to 2 mM for rodent matrices, or add a specific FAAH inhibitor (e.g., URB597) to the collection tubes.

Q: My analyte recovery drops significantly during Liquid-Liquid Extraction (LLE). Is it degrading or just extracting poorly? A: It is likely degrading. If your LLE protocol uses a basic buffer (e.g., ammonium hydroxide or sodium carbonate) to drive the analyte into the organic phase, you are inducing alkaline hydrolysis of the primary amide[3]. Solution: Switch to a neutral LLE using ethyl acetate, or utilize Solid Phase Extraction (SPE) with a polymeric reversed-phase sorbent under mildly acidic conditions.

Q: Can I use standard NaF/Potassium Oxalate tubes instead of adding PMSF? A: No. NaF is a weak esterase inhibitor and primarily stops glycolysis (via enolase inhibition). It is highly insufficient for protecting phenoxy acid amides from aggressive amidases. You must use a covalent serine hydrolase inhibitor like PMSF or AEBSF for robust stabilization.

Part 5: FAQs

Q: How many freeze-thaw cycles can 2-(2,4-Dichlorophenoxy)propionamide withstand in plasma? A: Zero is ideal; one is the absolute maximum. The physical stress of freezing and thawing disrupts protein structures, often releasing compartmentalized enzymes in tissue homogenates or causing localized pH shifts in plasma that accelerate degradation. Always prepare single-use aliquots.

Q: Does the presence of the 2,4-dichloro substitution affect the stability of the amide bond? A: Yes. The electron-withdrawing nature of the chlorine atoms on the phenoxy ring increases the electrophilicity of the carbonyl carbon. This makes the amide slightly more susceptible to nucleophilic attack (both enzymatic and chemical) compared to non-halogenated aliphatic amides[1].

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Synthesis of phenoxyacyl-ethanolamides and their effects on fatty acid amide hydrolase activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. arkat-usa.org [arkat-usa.org]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to the Herbicidal Efficacy of Dichlorprop and its Chiral Isomer, Dichlorprop-P

This guide provides an in-depth comparison of the herbicidal efficacy of racemic dichlorprop and its enantiomerically pure form, dichlorprop-P. Designed for researchers, scientists, and professionals in drug and herbicide development, this document synthesizes technical data with field-proven insights to deliver an objective analysis grounded in scientific evidence.

Introduction: The Significance of Chirality in Phenoxy Herbicides

Phenoxy herbicides have been a cornerstone of broadleaf weed control for decades[1]. Dichlorprop, chemically known as 2-(2,4-dichlorophenoxy)propionic acid, is a selective, systemic herbicide structurally similar to 2,4-D[2]. It operates as a synthetic auxin, mimicking the plant hormone indole-3-acetic acid (IAA) to induce uncontrolled and lethal growth in susceptible plants[3][4][5][6].

A critical aspect of dichlorprop's chemistry is the presence of a chiral center, resulting in two stereoisomers (enantiomers): (R)-dichlorprop and (S)-dichlorprop[2][4]. Initially, dichlorprop was marketed as a racemic mixture, containing equal amounts of both enantiomers[4][6]. However, extensive research has demonstrated that herbicidal activity is almost exclusively associated with the (R)-enantiomer, now commonly referred to as dichlorprop-P (the 'P' standing for 'plus' or dextrorotatory)[2][4][6][7][8]. This discovery led to the development and commercialization of enantiopure dichlorprop-P, aiming to reduce the environmental load of non-active chemicals and improve application efficiency.

The compound 2-(2,4-Dichlorophenoxy)propionamide is a related chemical structure, but the vast majority of research and commercial application focuses on the propionic acid form (dichlorprop). This guide will therefore focus on the comparative efficacy between the racemic mixture (dichlorprop) and the active R-enantiomer (dichlorprop-P).

Mechanism of Action: An Auxin Mimic

Both dichlorprop and dichlorprop-P function by disrupting plant growth at a hormonal level. As synthetic auxins, they are more stable and persistent in plants than the natural hormone IAA[3].

The herbicidal mechanism involves the following key steps[3][9]:

• Perception: The herbicide is recognized by the TIR1/AFB family of F-box protein receptors within the plant cell nucleus.

• Derepression of Transcription: The binding of the auxin mimic to the receptor complex triggers the ubiquitination and subsequent degradation of Aux/IAA transcriptional repressor proteins.

• Uncontrolled Gene Activation: With the repressors removed, Auxin Response Factors (ARFs) are free to activate the transcription of a cascade of auxin-responsive genes.

• Physiological Disruption: This leads to an abnormal increase in protein biosynthesis, ethylene production, and cell wall plasticity[2]. The resulting excessive and disorganized cell division and growth ultimately damage the vascular tissue, leading to plant death[2][6].

Recent research also suggests that (R)-dichlorprop may induce a form of iron-dependent, programmed cell death in plants, similar to ferroptosis, by causing an accumulation of reactive oxygen species (ROS) and lipid peroxides[10].

Caption: Mechanism of action for Dichlorprop-P as a synthetic auxin.

Comparative Efficacy: Racemic Dichlorprop vs. Enantiopure Dichlorprop-P

The fundamental difference in efficacy lies in the biological activity of the enantiomers. Only the (R)-isomer is herbicidally active[2][7][11]. The (S)-isomer is largely inactive and contributes to the chemical load on the environment without providing weed control benefits. In some cases, the S-enantiomer has even been noted to have some anti-auxin effects[11].

This means that an application of racemic dichlorprop at a rate of 1 kg/ha effectively delivers only 0.5 kg/ha of the active herbicidal ingredient. In contrast, an application of 0.5 kg/ha of dichlorprop-P delivers the same amount of active substance.

Key Efficacy Advantages of Dichlorprop-P:

• Higher Potency per Unit Mass: Dichlorprop-P provides the same level of weed control as racemic dichlorprop at approximately half the application rate.

• Reduced Environmental Load: Using the enantiopure form significantly reduces the amount of unnecessary and inactive chemical released into the environment.

• Improved Regulatory Profile: Modern pesticide regulations favor the use of single, active isomers to minimize non-target effects. The U.S. EPA, for example, now only permits the R-isomer (dichlorprop-P) to be sold as a pesticide[2].

A study on the effects of the individual enantiomers on Arabidopsis thaliana demonstrated a stark contrast in their biological effects. The (R)-DCPP treatment caused a 37.6% decrease in plant fresh weight and significant disruption to cell morphology. Conversely, the (S)-DCPP treatment led to a 7.6% increase in fresh weight, highlighting its lack of herbicidal activity and potentially slight growth-promoting effect at the tested concentration[12].

Table 1: Conceptual Comparison of Dichlorprop Formulations

Parameter	Racemic Dichlorprop	Dichlorprop-P (R-enantiomer)	Rationale & Supporting Data
Active Ingredient Content	~50% (R)-enantiomer	>92-95% (R)-enantiomer	The racemic mixture contains equal parts R- and S-isomers. Only the R-form is herbicidally active[2][6][8].
Relative Application Rate	2X	1X	To achieve the same effective dose of the active ingredient, twice the amount of racemic product is needed compared to the enantiopure product.
Environmental Impact	Higher (inactive isomer load)	Lower (reduced chemical load)	Application of the racemic mixture introduces the inactive S-isomer into the ecosystem without any herbicidal benefit.
Efficacy on Target Weeds	Effective	Equally or More Effective	At equivalent active ingredient rates, efficacy is comparable. Dichlorprop-P is effective against a range of broadleaf weeds[13].
Non-Target Plant Effects	(R)-isomer causes damage	(R)-isomer causes damage	The herbicidal effect on non-target broadleaf plants is caused by the active (R)-isomer present in both formulations.

Experimental Protocol: Whole-Plant Dose-Response Bioassay

To quantitatively compare the efficacy of different herbicide formulations, a whole-plant dose-response bioassay under controlled greenhouse conditions is the standard method[14][15][16]. This protocol allows for the determination of the dose required to achieve a 50% reduction in plant growth (GR50) or a 50% lethal dose (LD50).

Objective: To determine the GR50 values for racemic dichlorprop and dichlorprop-P on a target broadleaf weed species (e.g., Kochia scoparia or Amaranthus retroflexus).

Materials:

• Seeds of a susceptible target weed population[14].

• Pots (e.g., 10 cm diameter) filled with a standard potting mix.

• Racemic dichlorprop and Dichlorprop-P analytical standards or commercial formulations.

• Adjuvant (e.g., non-ionic surfactant at 0.25-0.5% v/v) as required[17].

• Automated track sprayer for uniform application.

• Greenhouse or growth chamber with controlled temperature, humidity, and photoperiod.

Methodology:

• Plant Propagation:

  • Sow weed seeds in pots and allow them to germinate and grow.

  • Once seedlings have emerged, thin them to a uniform number per pot (e.g., 4-5 plants)[16].

  • Grow plants until they reach a consistent growth stage suitable for herbicide application (e.g., 3-4 true leaves).

• Herbicide Preparation:

  • Prepare stock solutions of both racemic dichlorprop and dichlorprop-P.

  • Create a series of dilutions to generate a logarithmic dose range (e.g., 0, 0.125X, 0.25X, 0.5X, 1X, 2X, 4X, where 1X is the recommended field rate of the active ingredient). It is crucial to calculate rates based on the active ingredient (a.i.) or acid equivalent (a.e.) content[18].

• Herbicide Application:

  • Arrange pots in a randomized complete block design. Include at least four replicates per treatment dose.

  • Calibrate the track sprayer to deliver a consistent volume (e.g., 200 L/ha).

  • Spray the designated pots with the corresponding herbicide dilutions. Include an untreated control group (sprayed with water and adjuvant only).

• Incubation and Assessment:

  • Return the pots to the greenhouse and maintain optimal growing conditions.

  • Visually assess plant injury at regular intervals (e.g., 7, 14, and 21 days after treatment - DAT).

  • At a predetermined endpoint (e.g., 21-28 DAT), harvest the above-ground biomass from each pot[16][17].

  • Dry the biomass in an oven until a constant weight is achieved and record the dry weight for each pot.

• Data Analysis:

  • Express the dry weight of each treated replicate as a percentage of the average dry weight of the untreated control.

  • Use a non-linear regression analysis (e.g., a log-logistic dose-response model) to fit the data and calculate the GR50 value for each herbicide formulation.

Caption: Workflow for a whole-plant herbicide efficacy bioassay.

Conclusion

The comparative efficacy of dichlorprop is a clear example of the importance of stereochemistry in pesticide science. The herbicidal activity resides in the (R)-enantiomer, dichlorprop-P. Consequently, enantiopure formulations of dichlorprop-P offer equivalent or superior weed control compared to racemic dichlorprop at half the application rate of the total chemical. This shift towards enantiopure products represents a significant advancement, aligning with principles of modern crop protection by enhancing efficiency and reducing the unnecessary environmental introduction of inactive substances. For researchers and developers, focusing on the chiral purity of such compounds is paramount for optimizing performance and meeting contemporary regulatory and environmental standards.

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• Garrison, A. W., et al. (1996). Enantiomeric Selectivity in the Environmental Degradation of Dichlorprop As Determined by High-Performance Capillary Electrophoresis. Environmental Science & Technology, 30(8), 2449-2455. Retrieved from [Link]

• Contract Laboratory. (2025). Herbicide Testing: Resistance, Residues, and Soil Impact. Retrieved from [Link]

• Shaner, D. L. (2024). Current Status of Auxin‐Mimic Herbicides. Pest Management Science. Retrieved from [Link]

• Panozzo, S., et al. (2015). Protocols for Robust Herbicide Resistance Testing in Different Weed Species. Request PDF. Retrieved from [Link]

• Australian Pesticides and Veterinary Medicines Authority. (n.d.). Evaluation of the new active DICHLORPROP-P in the product NUFARM CORASIL PLANT GROWTH REGULATOR. APVMA. Retrieved from [Link]

• Busi, R., et al. (2017). Weed Resistance to Synthetic Auxin Herbicides. Pest Management Science, 74(10), 2253-2262. Retrieved from [Link]

• AERU. (n.d.). Dichlorprop (Ref: RD 406). University of Hertfordshire. Retrieved from [Link]

• Pazmiño, D. M., et al. (2021). A look into recent plant science advances Auxinic herbicides, mechanisms of action, and weed resistance. Scientia Agricola, 78(4). Retrieved from [Link]

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• NextSDS. (n.d.). 2-(2,4-dichlorophenoxy)propionamide — Chemical Substance Information. Retrieved from [Link]

• Duncan, K. R., & Weller, S. C. (1987). Techniques for Greenhouse Evaluation of Herbicides on Saltcedar. Weed Science, 35(2), 253-257. Retrieved from [Link]

• AERU. (n.d.). Dichlorprop-P (Ref: BAS 044H). University of Hertfordshire. Retrieved from [Link]

• Zipper, C., et al. (1998). Enantioselective Uptake and Degradation of the Chiral Herbicide Dichlorprop [(RS)-2-(2,4-Dichlorophenoxy)propanoic acid] by Sphingomonas herbicidovorans MH. Applied and Environmental Microbiology, 64(12), 4843-4849. Retrieved from [Link]

• Wang, Y., et al. (2021). New Target in an Old Enemy: Herbicide (R)-Dichlorprop Induces Ferroptosis-like Death in Plants. Journal of Agricultural and Food Chemistry, 69(27), 7545-7555. Retrieved from [Link]

• Wang, Y., et al. (2021). Effects of chiral herbicide dichlorprop on Arabidopsis thaliana metabolic profile and its implications for microbial communities in the phyllosphere. ProQuest. Retrieved from [Link]

• Heitka, T., et al. (2004). Preparative Enantiomer Separation of Dichlorprop with a Cinchona-Derived Chiral Selector Employing Centrifugal Partition Chromatography and High-Performance Liquid Chromatography: A Comparative Study. Analytical Chemistry, 76(20), 6068-6075. Retrieved from [Link]

• ResearchGate. (n.d.). Enantiomers of 2,4-dichlorprop. ResearchGate. Retrieved from [Link]

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• Health Canada. (2014). Dichlorprop-P. Canada.ca. Retrieved from [Link]

• Regulations.gov. (2014). 2,4-DP-p TASK FORCE. EPA. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). 2,4-Dichlorophenoxyacetic Acid Analysis of Risk to Endangered and Threatened Salmon and Steelhead. Retrieved from [Link]

• PubChem. (n.d.). 2-(4-(2,4-Dichlorophenoxy)phenoxy)propionic acid. National Center for Biotechnology Information. Retrieved from [Link]

• Wang, Y., et al. (2018). Dicationic Ionic Liquids of Herbicide 2,4-Dichlorophenoxyacetic Acid with Reduced Negative Effects on Environment. Journal of Agricultural and Food Chemistry, 66(40), 10367-10375. Retrieved from [Link]

• 2,4-D Task Force. (n.d.). Importance of 2,4-D and Other Phenoxy Herbicides in Herbicide Resistance Management. Retrieved from [Link]

• Kumar, V., et al. (2023). Synergistic Interactions of 2,4-D, Dichlorprop-p, Dicamba, and Halauxifen/Fluroxypyr for Controlling Multiple Herbicide-Resistant Kochia (Bassia scoparia L.). Weed Technology, 37(5), 651-660. Retrieved from [Link]

• van Ravenzwaay, B., et al. (2003). Comparative metabolism of 2,4-dichlorophenoxyacetic acid (2,4-D) in rat and dog. Toxicology Letters, 145(2), 109-117. Retrieved from [Link]

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A Comparative Toxicological Assessment: 2-(2,4-Dichlorophenoxy)propionamide vs. 2,4-Dichlorophenoxyacetic acid

For Researchers, Scientists, and Drug Development Professionals

In the realm of chemical safety and risk assessment, a thorough understanding of the toxicological profiles of related compounds is paramount. This guide provides a detailed comparison of the toxicological properties of 2-(2,4-Dichlorophenoxy)propionamide and its more widely studied precursor, 2,4-Dichlorophenoxyacetic acid (2,4-D). While extensive data exists for 2,4-D, a common herbicide, information on the toxicological profile of 2-(2,4-Dichlorophenoxy)propionamide is notably scarce in publicly available literature. This guide, therefore, synthesizes the robust dataset for 2,4-D and draws rational inferences on the potential toxicity of its propionamide derivative, highlighting areas where further experimental data is critically needed.

Introduction to the Compounds

2,4-Dichlorophenoxyacetic acid (2,4-D) is a systemic herbicide that has been in use since the 1940s to control broadleaf weeds.[1] It functions as a synthetic auxin, leading to uncontrolled growth and eventual death in susceptible plants.[2] Its widespread use has led to extensive toxicological evaluation.

2-(2,4-Dichlorophenoxy)propionamide is a derivative of 2,4-D where the carboxylic acid group is replaced by a propionamide group. While some research has explored the synthesis and herbicidal activities of various 2-(4-aryloxyphenoxy)propionamide derivatives[3][4], specific toxicological data for the 2,4-dichloro substituted variant remains limited. The structural similarity to 2,4-D suggests that its biological activity and toxicity profile may share some commonalities, but also exhibit important differences due to altered chemical properties and metabolic pathways.

Comparative Toxicological Profiles

A direct, side-by-side comparison of the two compounds is challenging due to the data gap for 2-(2,4-Dichlorophenoxy)propionamide. The following sections provide a comprehensive overview of the known toxicity of 2,4-D, which serves as a benchmark for inferring the potential hazards of its propionamide analog.

Acute Toxicity

Acute toxicity, typically assessed by the median lethal dose (LD50), provides a measure of the short-term poisoning potential of a substance.

2,4-Dichlorophenoxyacetic acid (2,4-D):

The acute toxicity of 2,4-D is generally considered to be low to moderate. Oral LD50 values in rats have been reported to range from 639 mg/kg to 1646 mg/kg, depending on the specific chemical form.[5] For mice, an oral LD50 of 138 mg/kg has been reported, suggesting higher sensitivity in this species.[5] Dermal LD50 values in rabbits are generally high, ranging from 1829 mg/kg to over 2000 mg/kg, indicating low dermal toxicity.[5]

2-(2,4-Dichlorophenoxy)propionamide:

No specific oral or dermal LD50 values for 2-(2,4-Dichlorophenoxy)propionamide were found in the reviewed literature. It is plausible that the amide derivative may exhibit a different acute toxicity profile compared to the parent acid due to differences in absorption, distribution, metabolism, and excretion (ADME). The amide group could alter the molecule's polarity and its interaction with biological membranes, potentially affecting its absorption rate and target organ distribution. Without experimental data, any estimation of its acute toxicity would be purely speculative.

Table 1: Acute Oral LD50 Values for 2,4-Dichlorophenoxyacetic acid (2,4-D)

Species	Route	LD50 (mg/kg)	Reference
Rat	Oral	639 - 1646	[5]
Mouse	Oral	138	[5]

Genotoxicity and Mutagenicity

Genotoxicity assays are crucial for identifying substances that can cause DNA damage, potentially leading to cancer or heritable defects.

2,4-Dichlorophenoxyacetic acid (2,4-D):

The genotoxic potential of 2,4-D has been a subject of considerable debate. Some studies have suggested that 2,4-D can induce genotoxic effects, such as an increase in the frequency of gene mutations in hamster muscle cell cultures and chromosomal aberrations in the bone marrow cells of rats and mice.[6] However, a comprehensive review by the US Environmental Protection Agency (EPA) concluded that the data are not sufficient to establish a cause-and-effect relationship between 2,4-D exposure and genotoxicity.[5] Another study investigating the genetic toxicity of an ester and two salts of 2,4-D in cultured mammalian cells found no evidence of genotoxicity.[7] Overall, regulatory bodies have generally concluded that 2,4-D is not genotoxic.[8]

2-(2,4-Dichlorophenoxy)propionamide:

There is no available data on the genotoxicity or mutagenicity of 2-(2,4-Dichlorophenoxy)propionamide. Given the conflicting data for 2,4-D, it is imperative that the propionamide derivative be evaluated through a standard battery of genotoxicity tests, such as the Ames test and in vitro mammalian cell gene mutation assays.

Carcinogenicity

Carcinogenicity studies assess the potential of a substance to cause cancer.

2,4-Dichlorophenoxyacetic acid (2,4-D):

The carcinogenicity of 2,4-D has been extensively studied and debated. The International Agency for Research on Cancer (IARC) has classified chlorophenoxy herbicides as a group in Group 2B, "possibly carcinogenic to humans".[5] However, the US EPA has categorized 2,4-D as "Group D - not classifiable as to human carcinogenicity," indicating that there is inadequate evidence to classify it as a human carcinogen.[5] Epidemiological studies have suggested a possible association between exposure to chlorophenoxy herbicides and an increased risk of non-Hodgkin's lymphoma (NHL), though the evidence is not conclusive.[9][10] Studies in laboratory animals have generally not shown evidence of carcinogenicity.[8]

2-(2,4-Dichlorophenoxy)propionamide:

No carcinogenicity studies have been conducted on 2-(2,4-Dichlorophenoxy)propionamide. Its structural relationship to 2,4-D warrants a thorough investigation of its carcinogenic potential.

Reproductive and Developmental Toxicity

These studies evaluate the potential adverse effects of a substance on sexual function, fertility, and the development of offspring.

2,4-Dichlorophenoxyacetic acid (2,4-D):

Studies on the reproductive and developmental toxicity of 2,4-D have yielded mixed results. Some occupational exposure studies have suggested a potential for reproductive effects in males, including reduced sperm motility and viability.[5] In vitro studies have also shown that 2,4-D can inhibit human sperm function.[11] However, a comprehensive two-generation reproductive toxicity study in rats did not show clear adverse effects on reproduction at lower doses.[12] The US EPA concluded that 2,4-D does not present a toxicity concern for reproductive or developmental effects at doses below those that cause other systemic toxicity.[13]

2-(2,4-Dichlorophenoxy)propionamide:

No data is available on the reproductive or developmental toxicity of 2-(2,4-Dichlorophenoxy)propionamide. The potential for this compound to affect reproductive endpoints should be a priority for future toxicological evaluation.

Mechanistic Insights

2,4-Dichlorophenoxyacetic acid (2,4-D):

The primary mechanism of herbicidal action for 2,4-D is its function as a synthetic auxin, leading to uncontrolled cell growth in plants.[2] In mammals, the toxic effects of 2,4-D are thought to be related to its ability to uncouple oxidative phosphorylation, leading to cellular energy depletion.[14] At high doses, it can cause damage to the liver and kidneys.[12] The metabolism of 2,4-D varies between species. In rats, it is primarily excreted unchanged in the urine, while in dogs, it undergoes more extensive metabolism, including conjugation with taurine, serine, glycine, and other molecules.[15] This difference in metabolism may contribute to the observed species differences in toxicity.

2-(2,4-Dichlorophenoxy)propionamide:

The mechanism of toxicity for 2-(2,4-Dichlorophenoxy)propionamide is unknown. It is possible that it could be hydrolyzed in vivo to 2-(2,4-dichlorophenoxy)propionic acid and ammonia, or it may exert its own unique toxic effects. The presence of the amide group could lead to different metabolic pathways compared to 2,4-D, potentially resulting in the formation of different metabolites with their own toxicological profiles. The metabolism of 2,4-D itself can lead to the formation of 2,4-dichlorophenol (2,4-DCP), which has been shown to have weak reproductive toxicity.[14][16] It is conceivable that the metabolism of the propionamide derivative could also generate 2,4-DCP.

Experimental Protocols for Toxicological Assessment

To address the data gaps for 2-(2,4-Dichlorophenoxy)propionamide, a series of standard toxicological studies should be conducted. The following are representative protocols for key toxicity endpoints.

Acute Oral Toxicity Assessment (Following OECD Guideline 423)

This method, also known as the Acute Toxic Class Method, is used to estimate the LD50 and classify the substance according to the Globally Harmonised System (GHS).[17][18]

Step-by-Step Methodology:

• Animal Selection: Use healthy, young adult rats of a single strain (e.g., Wistar or Sprague-Dawley), with a weight variation not exceeding ±20% of the mean weight.

• Housing and Fasting: House animals individually in appropriate cages with controlled temperature, humidity, and lighting. Fast animals overnight before dosing, but allow free access to water.

• Dose Preparation: Prepare the test substance in a suitable vehicle (e.g., water, corn oil). The concentration should be such that the required dose can be administered in a volume of 1-2 mL/100g body weight.

• Dosing: Administer the test substance by oral gavage. Start with a group of three animals at a predetermined dose level (e.g., 300 mg/kg).

• Observation: Observe animals closely for the first few hours after dosing and then at least once daily for 14 days. Record all signs of toxicity, including changes in skin, fur, eyes, mucous membranes, respiratory, circulatory, autonomic and central nervous systems, and somatomotor activity and behavior pattern. Note the time of death if it occurs.

• Body Weight: Record the body weight of each animal shortly before dosing and at least weekly thereafter.

• Dose Adjustment: Based on the outcome (number of deaths) in the initial group, the dose for the next group of three animals is either increased or decreased according to the guideline's stepwise procedure.

• Data Analysis: The results are used to classify the substance into one of the GHS toxicity categories and to estimate the LD50.

Workflow for Acute Oral Toxicity Testing (OECD 423)

Caption: Workflow for OECD 423 Acute Toxic Class Method.

Bacterial Reverse Mutation Test (Ames Test - Following OECD Guideline 471)

The Ames test is a widely used method for detecting gene mutations induced by chemical substances using bacteria.[19][20][21][22]

Step-by-Step Methodology:

• Bacterial Strains: Use several strains of Salmonella typhimurium (e.g., TA98, TA100, TA1535, TA1537) and Escherichia coli (e.g., WP2 uvrA) that have different types of mutations in the genes required for histidine or tryptophan synthesis, respectively.

• Metabolic Activation: Conduct the test both with and without an exogenous metabolic activation system (S9 mix), typically derived from the liver of rats pre-treated with an enzyme inducer like Aroclor 1254. This is to detect mutagens that require metabolic activation.

• Dose Range Finding: Perform a preliminary experiment to determine the appropriate dose range of the test substance, identifying concentrations that are not excessively toxic to the bacteria.

• Plate Incorporation Method:

  • Add the test substance at various concentrations, the bacterial tester strain, and (if used) the S9 mix to molten top agar.

  • Pour this mixture onto a minimal glucose agar plate.

  • Incubate the plates at 37°C for 48-72 hours.

• Data Collection: Count the number of revertant colonies (colonies that have regained the ability to synthesize the required amino acid) on each plate.

• Data Analysis: Compare the number of revertant colonies on the test plates to the number on the negative (solvent) control plates. A substance is considered mutagenic if it causes a dose-dependent increase in the number of revertant colonies and/or a reproducible and statistically significant positive response for at least one concentration. Positive controls are run in parallel to ensure the validity of the test system.

Workflow for the Ames Test

Caption: Workflow for the Bacterial Reverse Mutation (Ames) Test.

Conclusion and Future Directions

The toxicological profile of 2,4-Dichlorophenoxyacetic acid (2,4-D) is well-characterized, indicating low to moderate acute toxicity, a debated but generally considered non-genotoxic and non-carcinogenic profile by many regulatory agencies, and some evidence of reproductive and developmental effects at high doses. In stark contrast, there is a significant lack of publicly available toxicological data for its derivative, 2-(2,4-Dichlorophenoxy)propionamide.

This guide underscores the critical need for comprehensive toxicological evaluation of 2-(2,4-Dichlorophenoxy)propionamide. The structural modification from a carboxylic acid to a propionamide group can significantly alter the compound's physicochemical properties, ADME profile, and ultimately, its toxicity. Relying on the data for 2,4-D as a surrogate is not sufficient for a reliable risk assessment.

Future research should prioritize a systematic evaluation of 2-(2,4-Dichlorophenoxy)propionamide, including:

• Acute toxicity studies (oral, dermal, inhalation) to determine its LD50/LC50 values.

• A full battery of genotoxicity tests (in vitro and in vivo) to assess its mutagenic and clastogenic potential.

• Sub-chronic and chronic toxicity studies to identify target organs and establish no-observed-adverse-effect levels (NOAELs).

• Carcinogenicity bioassays in rodents.

• Reproductive and developmental toxicity studies to evaluate its effects on fertility and offspring.

• Mechanistic studies to elucidate its mode of action and metabolic pathways.

Generating this crucial data will enable a scientifically sound comparison with 2,4-D and provide the necessary information for accurate risk assessment and regulatory decision-making.

References

• (PDF) OECD GUIDELINES FOR ACUTE ORAL TOXICITY STUDIES: AN OVERVIEW. (2023). [Link]

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• OECD Test Guideline 401 - Acute Oral Toxicity (1987 - National Toxicology Program. [Link]

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A Senior Application Scientist's Guide to Method Validation for 2-(2,4-Dichlorophenoxy)propionamide Residue Analysis

This guide provides an in-depth comparison of analytical methodologies for the residue analysis of 2-(2,4-Dichlorophenoxy)propionamide and its related compounds. Designed for researchers, scientists, and drug development professionals, this document moves beyond procedural lists to explain the causality behind experimental choices, ensuring a robust and defensible validation strategy. We will explore the prevailing analytical technologies, grounding our discussion in established regulatory frameworks to build a self-validating system of protocols.

The Analytical Imperative: Why Residue Analysis of Dichlorprop-Amide Matters

2-(2,4-Dichlorophenoxy)propionamide belongs to the family of phenoxyalkanoic acid herbicides, which have been widely used in agriculture. The analysis of its residues in environmental and food matrices is critical for ensuring consumer safety, environmental protection, and compliance with global Maximum Residue Levels (MRLs). A validated analytical method is not merely a procedural requirement; it is the foundation of data integrity, ensuring that reported residue levels are accurate, precise, and legally defensible.

The validation process demonstrates that an analytical procedure is "fit for its intended purpose."[1] This guide will compare the two most prominent techniques for this analysis—Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)—within the context of internationally recognized validation standards.

The Regulatory Bedrock: Guiding Principles for Validation

Any method validation for pesticide residue analysis must be anchored in a robust regulatory framework. The most influential guidelines are:

• SANTE/11312/2021: This European Commission guidance document is the de facto standard for analytical quality control and method validation for pesticide residue analysis in food and feed.[2][3][4] It provides specific performance criteria for parameters like recovery, precision, and linearity that ensure data comparability across laboratories.[5][6][7]

• ICH Q2(R2): This guideline from the International Council for Harmonisation provides a general framework for the validation of analytical procedures.[1][8][9] Its principles regarding specificity, accuracy, precision, and robustness are universally applicable and form the core of any validation study.[10]

The goal of adhering to these guidelines is to create a method that is not only scientifically sound but also trustworthy and authoritative.

Comparative Analysis of Core Technologies

The choice of analytical instrumentation is the most critical decision in method development. For phenoxyalkanoic compounds like Dichlorprop-amide, the decision primarily revolves around GC-MS and LC-MS/MS.

Gas Chromatography-Mass Spectrometry (GC-MS): The Classic Workhorse

GC-MS separates compounds based on their volatility and interaction with a stationary phase inside a capillary column, followed by detection with a mass spectrometer.[11]

• Causality of Experimental Choice: Because Dichlorprop-amide and its potential acid metabolite are polar and not sufficiently volatile for direct GC analysis, a crucial derivatization step is required.[12] This typically involves methylation (e.g., with BF3/Methanol) to convert the acidic proton into a methyl ester, rendering the molecule volatile.[13][14]

• Strengths:

  • High Chromatographic Resolution: GC capillary columns provide excellent separation of complex mixtures.

  • Robustness: GC-MS systems are known for their stability and long-term performance.

• Weaknesses:

  • Mandatory Derivatization: This extra step adds time, cost, and potential sources of error and variability to the workflow.

  • Thermal Degradation: Some analytes may be susceptible to degradation in the hot GC injector port.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): The Modern Standard

LC-MS/MS has become the preferred technique for multi-residue pesticide analysis.[15][16] It separates compounds in the liquid phase before detection by a triple quadrupole mass spectrometer, which acts as a highly specific and sensitive filter.

• Causality of Experimental Choice: LC-MS/MS analyzes compounds directly in solution, eliminating the need for derivatization.[12] Using electrospray ionization (ESI) in negative mode, acidic compounds like the Dichlorprop family are readily ionized, providing excellent sensitivity.[17] The use of Multiple Reaction Monitoring (MRM) ensures exceptional specificity by monitoring a specific precursor-to-product ion transition, virtually eliminating false positives even in complex matrices.[18][19]

• Strengths:

  • High Specificity and Sensitivity: MRM analysis provides two points of identification (precursor ion and product ion), significantly reducing matrix interference.[20]

  • No Derivatization: Simplifies and shortens sample preparation, improving throughput and reducing potential errors.

  • Broad Applicability: Suitable for a wide range of polar and thermally labile compounds.

• Weaknesses:

  • Matrix Effects: Co-eluting matrix components can suppress or enhance the ionization of the target analyte, potentially affecting accuracy. This must be evaluated and compensated for, typically using matrix-matched calibration.

Technology Comparison Summary

Feature	GC-MS	LC-MS/MS	Rationale & Field Insight
Derivatization	Required (e.g., Methylation)[14]	Not Required [12]	LC-MS/MS offers a significantly faster and more streamlined workflow, reducing a major source of analytical variability.
Specificity	Good (based on mass spectrum)	Excellent (based on MRM transitions)[16]	The specificity of MRM in LC-MS/MS is superior, providing greater confidence in analyte identification, especially at low concentrations in complex matrices.
Sensitivity	Good	Excellent	Modern LC-MS/MS instruments can readily achieve Limits of Quantitation (LOQs) in the low µg/kg (ppb) range.[19][21]
Throughput	Lower due to derivatization step	Higher	The elimination of the derivatization step makes LC-MS/MS the clear choice for high-throughput screening and routine monitoring labs.
Primary Challenge	Reproducibility of derivatization	Management of matrix effects	Both challenges are well-understood. Matrix effects in LC-MS/MS are routinely addressed with matrix-matched standards or stable isotope-labeled internal standards.

Recommended Workflow: QuEChERS Extraction with LC-MS/MS Analysis

Based on the comparison, an LC-MS/MS method coupled with a QuEChERS ("Quick, Easy, Cheap, Effective, Rugged, and Safe") sample preparation is the most efficient and robust approach for the analysis of 2-(2,4-Dichlorophenoxy)propionamide residues.

QuEChERS and LC-MS/MS Workflow Diagram

Caption: Figure 1: QuEChERS to LC-MS/MS Workflow.

Detailed Experimental Protocol: QuEChERS

This protocol is a standard approach that serves as an excellent starting point for various food matrices.

• Sample Comminution: Weigh 10 g (or a suitable amount for dry commodities after rehydration) of a homogenized sample into a 50 mL centrifuge tube.[11]

• Extraction:

  • Add 10 mL of acetonitrile.

  • Add a salt mixture, typically 4 g anhydrous MgSO₄ and 1 g NaCl. The salts induce phase separation and draw water from the sample.

  • Cap and shake vigorously for 1 minute. This ensures exhaustive extraction of the analyte from the matrix into the acetonitrile layer.

• Centrifugation: Centrifuge at >3000 rpm for 5 minutes to separate the solid matrix material from the acetonitrile extract.

• Dispersive SPE (d-SPE) Cleanup:

  • Transfer a 1 mL aliquot of the upper acetonitrile layer to a 2 mL microcentrifuge tube containing d-SPE sorbents. A common combination is 150 mg anhydrous MgSO₄ (to remove residual water) and 50 mg Primary Secondary Amine (PSA).

  • Expertise Note: PSA is an anion-exchanger that effectively removes organic acids, fatty acids, and sugars. This is crucial for reducing matrix effects in the LC-MS/MS analysis.

  • Vortex for 30 seconds.

• Final Centrifugation & Transfer: Centrifuge at high speed (e.g., >9000 g) for 2 minutes.[15] Transfer the supernatant into an autosampler vial, often after filtering through a 0.22 µm syringe filter, for analysis.

Typical LC-MS/MS Parameters

Parameter	Recommended Setting	Rationale
LC Column	Reversed-phase C18 (e.g., 50-100 mm length, <3 µm particle size)[15]	Provides good retention and separation for moderately polar compounds like Dichlorprop-amide.
Mobile Phase A	Water with 0.1% Formic Acid or 5mM Ammonium Formate	Acid or buffer is required for good peak shape and efficient ionization in ESI.
Mobile Phase B	Methanol or Acetonitrile with 0.1% Formic Acid	The organic phase used to elute the analyte from the column.
Flow Rate	0.2 - 0.5 mL/min	Typical flow rates for standard analytical LC columns.
Injection Volume	1 - 10 µL[19]	Kept low to minimize the introduction of matrix components onto the column and into the MS source.
Ionization Mode	ESI Negative	Phenoxyalkanoic acids readily deprotonate to form [M-H]⁻ ions, leading to high sensitivity.
MRM Transitions	Analyte-specific (Requires optimization)	At least two transitions (one for quantitation, one for confirmation) are required for confident identification per SANTE guidelines.[5]

The Validation Gauntlet: A Self-Validating System

The following protocol outlines the experiments required to validate the method according to SANTE/11312/2021 guidelines.[4]

Relationship of Core Validation Parameters

Caption: Figure 2: Interdependence of Validation Parameters.

Validation Experiments & Acceptance Criteria

Validation Parameter	Experimental Procedure	SANTE/11312/2021 Acceptance Criteria	Causality & Trustworthiness
Specificity	Analyze at least 5 different blank matrix samples. Check for interferences at the retention time of the target analyte.	Response of interfering peaks should be <30% of the LOQ.	Ensures the method can distinguish the analyte from everything else in the sample, preventing false positives.[10]
Linearity & Range	Prepare matrix-matched calibration standards over the expected working range (e.g., 5-100 µg/kg). Plot response vs. concentration.	Visually inspect for linearity. The coefficient of determination (R²) should be ≥0.99.[5]	Proves the detector response is proportional to the analyte amount, which is fundamental for accurate quantitation.[1]
Accuracy (Recovery)	Spike blank matrix samples at two levels (e.g., LOQ and 5-10x LOQ). Analyze at least 5 replicates per level.	Mean recoveries should be within 70-120% .[5]	Demonstrates how close the measured value is to the true value, proving the method is not subject to significant systematic error.[8]
Precision (Repeatability)	Calculate the Relative Standard Deviation (%RSD) from the accuracy/recovery experiments (n≥5) performed under the same conditions.	RSD ≤ 20% .[5][7]	Measures the agreement between results from the same sample under identical conditions, ensuring the method is consistent.
Limit of Quantitation (LOQ)	The lowest validated spike level that meets the accuracy and precision criteria (Recovery 70-120% and RSD ≤ 20%).	LOQ should be ≤ the MRL.	Defines the lowest concentration that can be reliably measured, ensuring the method is sensitive enough for its regulatory purpose.[19]
Robustness	Make small, deliberate variations in method parameters (e.g., mobile phase composition ±2%, column temperature ±5°C) and assess the impact on results.	Results should remain within the defined accuracy and precision limits.	Proves the method is reliable during routine use where minor variations are inevitable, building confidence in its transferability.[8][10]

Conclusion and Recommendation

For the residue analysis of 2-(2,4-Dichlorophenoxy)propionamide, both GC-MS and LC-MS/MS are viable analytical techniques. However, a comprehensive evaluation reveals that LC-MS/MS is the superior choice for modern, high-throughput laboratories.

The primary advantage of LC-MS/MS is the elimination of the time-consuming and error-prone derivatization step required for GC-MS analysis.[12] This, combined with the exceptional sensitivity and specificity afforded by tandem mass spectrometry in MRM mode, results in a faster, more robust, and more reliable method. When coupled with the efficiency of the QuEChERS sample preparation technique, the entire workflow from sample to result is optimized for performance and throughput.

Validation of this recommended method against the stringent criteria set forth in guidelines such as SANTE/11312/2021 will produce a scientifically sound and legally defensible procedure, ensuring that all data generated is fit for its critical purpose of safeguarding public health and the environment.

References

• Analytical Methods - Toxicological Profile for Dichloropropenes. (n.d.). NCBI Bookshelf.
• Quantitation of 764 Pesticide Residues in Tomato by LC/MS according to SANTE 11312/2021 Guidelines. (n.d.). Agilent Technologies.
• Guidelines - Maximum Residue levels - Food Safety. (n.d.). European Commission.
• EUROPE – COM : New update of the analytical guidance document for residue. (2025, December 1). Lynxee Consulting.
• Analytical method for 2,4-DP-p, 2,4-D, 2,4-DB, MCPA, MCPB, Mecoprop-p and their 2-EHs in soil. (2019, June 4). US EPA.
• Environmental Chemistry Methods: Dichlorprop-P; 442434-01. (n.d.). US EPA.
• Dichlorprop-P ILV Soil. (n.d.). US EPA.
• SANTE/11312/2021 Guidance document on analytical quality control and method validation procedures for pesticide residues analysis in food and feed. (n.d.). EURL-Pesticides.eu.
• Fitness-for-Purpose Assessment of Methods for Glyphosate Determination in Food. (2026, February 5). PMC - NCBI.
• ECM for 2,4-D, 2,4-DB, 2,4-DP-p (Dichlorprop-p), MCPA, MCPB & Mecoprop-p (MCPP-p) in Water. (2025, June 2). US EPA.
• 7. Analytical Methods. (n.d.). Agency for Toxic Substances and Disease Registry (ATSDR).
• 5.9 2,4-d (020) residue and analytical aspects. (n.d.). FAO.
• Dissipation and Residues of Dichlorprop-P and Bentazone in Wheat-Field Ecosystem. (n.d.). PMC - NCBI.
• ICH Q2(R2) Guide: Analytical Method Validation Explained. (2026, January 7). IntuitionLabs.
• Improved LC/MS/MS Pesticide Multiresidue Analysis Using Triggered MRM and Online Dilution. (2017, January 13). Agilent Technologies.
• Photodegradation of Dichlorprop and 2-Naphthoxyacetic Acid in Water. (n.d.). ACS Publications.
• Understanding ICH Q2(R2) Guidelines for Analytical Validation. (2025, July 2). YouTube.
• Chemical Analysis of Pesticides Using GC/MS, GC/MS/MS, and LC/MS/MS. (n.d.). ResearchGate.
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• GC/MS/MS Pesticide Residue Analysis. (n.d.). Agilent Technologies.
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• DEVELOPMENT AND VALIDATION OF AN LCMS/ MS METHOD FOR DETERMINATION OF RESIDUAL 2,4-DICHLOROPHENOXYACETIC ACID HERBICIDE IN PALM OIL. (2021, October 28). ResearchGate.
• DETERMINATION OF 2,4-DICHLOROPHENOXYACETIC ACID (2,4-D) FROM TOMATOES BY LC-MS/MS ANALYSIS. (2022, April 16). Babeș-Bolyai University.
• Analytical method for 2,4-D [(2,4-dichlorophenoxy)acetic acid] and its transformation. (n.d.). US EPA.

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 2-(2,4-Dichlorophenoxy)propionamide

As researchers and developers, our responsibility extends beyond discovery and application to the entire lifecycle of the chemical compounds we handle. The safe and compliant disposal of materials like 2-(2,4-Dichlorophenoxy)propionamide, a member of the chlorophenoxy herbicide family, is not merely a logistical task but a critical component of laboratory safety, environmental stewardship, and regulatory adherence. This guide provides a procedural framework grounded in established safety protocols to manage the disposal of this compound, ensuring the protection of personnel and the environment.

Hazard Assessment: The Foundation of Safe Disposal

Understanding the inherent risks of a compound dictates every aspect of its handling and disposal. 2-(2,4-Dichlorophenoxy)propionamide and its close analogues are associated with significant health and environmental hazards that necessitate stringent disposal controls.

Health Hazards

The primary health risks are acute and severe, demanding meticulous avoidance of direct contact.

• Corrosivity: The compound is corrosive and can cause irreversible eye damage upon contact[1][2][3][4][5].

• Toxicity: It is classified as harmful if swallowed or absorbed through the skin[2][3][5]. Systemic effects from exposure can include nausea, vomiting, and muscle weakness[6].

• Irritation: Direct contact can cause significant skin irritation, while inhalation of dusts may irritate the respiratory tract[2][6][7].

• Carcinogenicity: Related chlorophenoxy compounds are cited as potential carcinogens, warranting that they be handled with extreme caution to minimize any level of exposure[6].

Environmental Hazards

The environmental persistence and toxicity of this chemical class are major concerns.

• Aquatic Toxicity: The compound is very toxic to fish and other aquatic life, with the potential for long-lasting adverse effects in aquatic ecosystems[1][2][3].

• Groundwater Contamination: Due to its potential mobility in soil, improper disposal creates a significant risk of groundwater contamination, particularly in areas with permeable soil or shallow water tables[1].

Essential Personal Protective Equipment (PPE)

A comprehensive PPE strategy is non-negotiable. The causality is clear: to prevent the health effects listed above, a robust barrier between the researcher and the chemical must be established.

PPE Category	Specification	Rationale for Use
Eye/Face Protection	Chemical safety goggles with side-shields or a full-face shield.[5][7]	To prevent contact with dust or splashes, which can cause severe, irreversible eye damage[1][3][4].
Hand Protection	Chemical-resistant gloves (e.g., Nitrile rubber, 0.11 mm or thicker).	To prevent dermal contact and absorption, which can lead to skin irritation and systemic toxicity[3][5][6].
Body Protection	Laboratory coat and, for larger quantities or spill cleanup, chemical-resistant clothing or apron.[3][5]	To protect skin from accidental contact and contamination of personal clothing.
Respiratory Protection	Use within a certified laboratory fume hood or with an appropriate air-purifying respirator.[5]	To prevent inhalation of aerosolized dust, which can cause respiratory irritation[6][7]. For firefighting, a self-contained breathing apparatus (SCBA) is required[1][5].

Waste Classification and Regulatory Framework

Before any disposal action is taken, the waste must be correctly classified. Pesticide wastes are considered toxic[1]. Under the U.S. Environmental Protection Agency's (EPA) Resource Conservation and Recovery Act (RCRA), unused or discarded 2-(2,4-Dichlorophenoxy)propionamide and materials contaminated with it are typically classified as hazardous waste[8].

Core Principle: All disposal activities must comply with federal, state, and local regulations. Your institution's Environmental Health and Safety (EHS) department is the primary resource for specific guidance and approved procedures. Improper disposal is a violation of federal law[1].

Standard Operating Procedure for Disposal

The guiding principle for organochlorine compounds is destruction, not dilution or landfilling.

Disposal of Unused or Expired Product

This protocol applies to the pure compound or its formulations.

• Do Not Discard in Trash or Sewer: Never dispose of this chemical down the drain or in the regular solid waste stream. This is a direct violation of environmental regulations and poses a severe risk to waterways[9].

• Package for Disposal:

  • Ensure the compound is in its original or a compatible, well-sealed, and clearly labeled container.

  • The label must clearly state "Hazardous Waste" and identify the chemical contents: "2-(2,4-Dichlorophenoxy)propionamide".

• Arrange for Pickup: Contact your institution's EHS office to schedule a pickup by an approved hazardous waste contractor.

• Method of Destruction: The universally accepted and most environmentally sound disposal method for chlorophenoxy herbicides is high-temperature incineration at a licensed hazardous waste facility[10][11]. This process ensures the complete breakdown of the molecule into less harmful components.

Management of Contaminated Labware and Debris

This includes items such as gloves, weigh boats, pipette tips, and absorbent materials from spill cleanups.

• Segregate Waste: All items that have come into direct contact with 2-(2,4-Dichlorophenoxy)propionamide are considered hazardous waste.

• Collect in Designated Containers: Place all contaminated solid waste into a dedicated, labeled hazardous waste container (e.g., a lined, puncture-proof container or a designated waste bag).

• Labeling: The container must be clearly labeled as "Hazardous Waste" and list the chemical contaminant.

• Disposal: This waste must be disposed of via incineration through your institution's hazardous waste program[2][3][4].

Decontamination of Reusable Glassware and Surfaces

• Initial Rinse: Rinse the glassware or surface with a suitable solvent (consult your EHS office for recommendations, often ethanol or acetone). Crucially, this rinsate is hazardous waste. It must be collected in a labeled, sealed container for disposal via incineration.

• Washing: After the initial solvent rinse, glassware can be washed using standard laboratory detergents. Studies on related compounds show that triple rinsing is an effective decontamination method[12][13][14].

• Surface Decontamination: For work surfaces, wipe down with the appropriate solvent, followed by soap and water. The contaminated wipes must be disposed of as hazardous waste.

Emergency Procedures for Spills

Immediate and correct response to a spill is critical to mitigate exposure and environmental release.

Protocol for a Small Spill (Contained within a Fume Hood):

• Isolate and Alert: Ensure the fume hood sash is lowered. Alert personnel in the immediate vicinity.

• Don PPE: Wear the full PPE ensemble as detailed in Table 1.

• Absorb: Cover the spill with an inert absorbent material such as sand, clay, or vermiculite[1]. Do not use combustible materials like paper towels as the primary absorbent.

• Collect: Carefully scoop the absorbed material and any contaminated debris into a designated hazardous waste container.

• Decontaminate: Wipe the spill area with a solvent-moistened cloth (collecting the cloth as hazardous waste), followed by a thorough wash with soap and water.

• Dispose: Seal and label the waste container and arrange for disposal through your EHS office.

Protocol for a Large Spill (Outside of a Fume Hood):

• Evacuate: Immediately evacuate the area.

• Alert: Notify your institution's EHS and emergency response team.

• Isolate: If safe to do so, close the doors to the area to prevent the spread of dust or vapors.

• Do Not Attempt Cleanup: Large spills require specialized training and equipment. Await the arrival of the professional response team.

Disposal Decision Workflow

The following diagram outlines the logical flow for managing waste generated from work with 2-(2,4-Dichlorophenoxy)propionamide.

Caption: Logical steps for categorizing and processing chemical waste.

References

• SAFETY DATA SHEET, 2, 4-D AMINE 4. Source: Albaugh, LLC. [Link]

• Decontamination methods of tanks to spray 2,4-D and dicamba and the effects of these herbicides on citrus and vegetable species. Source: Scientia Horticulturae. [Link]

• Guidelines for the Disposal of Small Quantities of Unused Pesticides. Source: U.S. Environmental Protection Agency. [Link]

• SAFETY DATA SHEET - 2-(2,4-Dichlorophenoxy)propionic acidhydrazide. Source: Fisher Scientific. [Link]

• Decontamination methods of tanks to spray 2,4-D and dicamba and the effects of these herbicides on citrus and vegetable species. Source: ResearchGate. [Link]

• Hazardous Substance Fact Sheet - 2-(2,4-DICHLOROPHENOXY) PROPIONIC ACID. Source: New Jersey Department of Health. [Link]

• Toxicological Profile for 2,4-Dichlorophenoxyacetic Acid (2,4-D). Source: Centers for Disease Control and Prevention (CDC). [Link]

• 2,4-DB Herbicide Safety Data Sheet. Source: Corteva Agriscience. [Link]

• Requirements for Pesticide Disposal. Source: U.S. Environmental Protection Agency. [Link]

• Safe disposal of pesticides. Source: NSW Environmental Protection Authority. [Link]

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Personal protective equipment for handling 2-(2,4-Dichlorophenoxy)propionamide

As a Senior Application Scientist, ensuring the safety of your team while maintaining the integrity of your research is paramount. The handling of 2-(2,4-Dichlorophenoxy)propionamide (CAS: 36984-15-3)—an amide derivative of the synthetic auxin Dichlorprop—requires a rigorous, mechanistic approach to laboratory safety.

This guide provides a self-validating operational framework for researchers and drug development professionals, ensuring that every safety measure is grounded in the chemical's physical and toxicological properties.

Part 1: Hazard Profile & Mechanistic Causality

To design an effective safety protocol, we must first understand the chemical's interaction with human physiology. The lipophilic nature of the 2,4-dichlorophenoxy moiety allows this compound to readily partition into the lipid matrix of the human stratum corneum, making dermal absorption a primary and rapid route of exposure[1].

Systemic absorption can lead to acute toxicity, while repeated exposure is a known catalyst for allergic skin sensitization[1]. Furthermore, when handled as a dry powder or in concentrated solutions, aerosolized particulates can cause severe ocular irritation and respiratory tract sensitization[2]. Therefore, our Personal Protective Equipment (PPE) strategy is not merely a compliance checklist; it is a carefully engineered mechanistic barrier designed to interrupt these specific pharmacokinetic exposure pathways.

Part 2: Personal Protective Equipment (PPE) Matrix

The following table summarizes the quantitative specifications and the scientific rationale for each required piece of protective equipment.

PPE Category	Specification / Material	Minimum Standard	Mechanistic Causality / Rationale
Hand Protection	Nitrile, Butyl, or Neoprene Rubber	≥ 14 Mils thickness	Prevents dermal absorption. The lipophilic structure of phenoxy amides easily permeates standard thin latex/nitrile. 14-mil thickness provides a validated chemical barrier[1].
Eye Protection	Chemical Safety Goggles	CSA-Z94.3-92 / OSHA 29 CFR 1910.133	Protects against aerosolized solid particulates and accidental splashes during solvent dissolution[2].
Respiratory	Full-face respirator or N95 equivalent	Type ABEK (EN 14387) or multi-purpose cartridges	Mitigates inhalation of fine powders or vapors. Required if handling outside of primary engineering controls (fume hoods)[3].
Body Protection	Impervious Lab Coat / Apron	Polyethylene-coated	Prevents contamination of street clothes, which can act as a reservoir for prolonged, low-dose dermal exposure[1].

Part 3: Operational Workflow & Handling Protocol

Every protocol must function as a self-validating system —meaning the procedure itself contains built-in checks to confirm safety is maintained at each step.

Step 1: Pre-Operation Verification

• Action: Verify the chemical fume hood is operational with a face velocity between 80-100 feet per minute (fpm).

• Validation: Check the digital airflow monitor. If the alarm sounds or the flow is below 80 fpm, do not proceed.

Step 2: PPE Donning & Double-Gloving

• Action: Wash hands, don the impervious lab coat, and put on chemical safety goggles. Apply a standard 4-mil nitrile inner glove, followed by the heavy-duty ≥ 14-mil outer glove[1].

• Validation: Manually inflate the outer gloves before donning to check for pinhole leaks. The double-glove system ensures that if the outer glove is mechanically breached, the inner glove remains intact, providing a visual cue to immediately halt work and replace the compromised layer.

Step 3: Chemical Handling & Weighing

• Action: Weigh the 2-(2,4-Dichlorophenoxy)propionamide using an anti-static weighing boat inside the fume hood to prevent electrostatic dispersion of the powder.

• Action: If dissolution is required, slowly add the solvent to the compound within a closed-system vial to minimize aerosolization.

Step 4: Doffing Sequence

• Action: Remove the contaminated outer gloves inside the fume hood to keep chemical traces contained. Remove goggles and lab coat.

• Validation: Wash hands thoroughly with soap and water. If any suspected skin contact occurred during the procedure, rinse the affected area immediately with plenty of water for a minimum of 15 to 20 minutes[1].

Part 4: Decontamination & Disposal Plan

In the event of a spill, liquid solutions containing the compound can spread rapidly, while dry powders can become airborne.

Step-by-Step Spill Response:

• Isolation: Evacuate the immediate area and ensure fume hood ventilation remains active.

• Containment: Do not use water initially, as it will spread the lipophilic compound. Cover the spill heavily with dry earth, sand, or a proprietary non-combustible absorbent (e.g., vermiculite)[4].

• Collection: Use non-sparking tools to sweep the saturated absorbent into a sealable, high-density polyethylene (HDPE) waste container[4].

• Surface Decontamination: Wipe the area with a solvent suitable for organic amides (e.g., dilute isopropanol), followed by a standardized triple-wipe using mild detergent and water. Validation: The triple-wipe methodology mathematically guarantees the dilution of residual active ingredients below hazardous thresholds.

• Waste Disposal: Label the HDPE container as "Hazardous Chemical Waste - Chlorinated Phenoxy Amide." Never flush this compound into the sanitary sewer or surface water drains [4]. Dispose of the sealed container via a licensed hazardous waste management facility.

Part 5: Mandatory Visualization

The following workflow diagram illustrates the logical progression of the safety and handling protocol.

Operational safety workflow for handling and disposing of 2-(2,4-Dichlorophenoxy)propionamide.

References

• , Greenbook.net.[1] 2., Interprovincial Cooperative LTD.[2]

• , Villa Crop Protection.[4]

• , CDN Isotopes.[3] 5., NextSDS.

Sources

• 1. assets.greenbook.net [assets.greenbook.net]
• 2. ipco.ca [ipco.ca]
• 3. cdnisotopes.com [cdnisotopes.com]
• 4. villacrop.co.za [villacrop.co.za]